The following technical guide details the chemical profile, synthesis, and application of (S)-1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride (CAS 1638137-85-5). A Privileged Chiral Scaffold for Medicinal Chemistry CA...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical profile, synthesis, and application of (S)-1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride (CAS 1638137-85-5).
A Privileged Chiral Scaffold for Medicinal Chemistry
In the landscape of modern drug discovery, the piperazine ring is a "privileged scaffold," appearing in a vast array of bioactive molecules ranging from antipsychotics to kinase inhibitors.[2] (S)-1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride represents a high-value chiral building block. Its structural significance lies in the precise placement of the methyl group at the C3 position relative to the
-acetyl moiety, which introduces chirality and conformational rigidity—two critical factors for optimizing ligand-target binding affinity.
This guide provides a comprehensive technical analysis of this compound, focusing on its regioselective synthesis, quality control parameters, and utility in structure-activity relationship (SAR) studies.
Chemical Profile & Properties[1][2][3][4][5][6][7][8]
The compound exists as the hydrochloride salt of the
-acetylated piperazine derivative. The presence of the methyl group at the C3 position (relative to the acetylated nitrogen) creates a stereocenter, necessitating strict control over enantiomeric purity.
Limited solubility in non-polar solvents (DCM, Hexane).
Melting Point
>200 °C (Decomposes)
Characteristic of piperazine HCl salts.
Chirality
(S)-Enantiomer
Derived from (S)-2-methylpiperazine.
pKa (Calc)
~8.5 (Secondary Amine)
The -acetyl nitrogen is non-basic.
Synthetic Methodology & Regioselectivity
The synthesis of CAS 1638137-85-5 hinges on the regioselective mono-acetylation of (S)-2-methylpiperazine. The piperazine ring contains two nitrogen atoms with distinct steric environments:
N1 (Proximal): Adjacent to the methyl group (sterically hindered).
N4 (Distal): Separated from the methyl group by methylene bridges (sterically accessible).
Mechanistic Insight
Under kinetic control, electrophilic acylating agents (e.g., acetic anhydride or acetyl chloride) preferentially attack the less hindered N4 nitrogen. Following IUPAC numbering rules for the product, the acetylated nitrogen becomes position 1, placing the methyl group at position 3.
Reaction:
Experimental Protocol (Validated)
Note: This protocol describes the synthesis of the free base followed by salt formation.
Step 1: Selective Acetylation
Dissolution: Dissolve (S)-2-methylpiperazine (1.0 eq) in Dichloromethane (DCM) or Toluene. Cool to 0°C.
Acylation: Add Acetic Anhydride (0.95 eq) dropwise over 60 minutes.
Critical: Use a slight deficit of the acylating agent to prevent di-acetylation (formation of 1,4-diacetyl-2-methylpiperazine).
Reaction: Stir at 0°C for 2 hours, then warm to room temperature for 1 hour.
Quench: Add water to hydrolyze unreacted anhydride.
Extraction: The product is water-soluble.[5] Basify the aqueous layer (pH > 12) with NaOH and extract exhaustively with DCM or Chloroform/Isopropanol (3:1).
Step 2: Salt Formation
Solvation: Dissolve the crude oil (free base) in anhydrous Ethanol or Ethyl Acetate.
Acidification: Add 1.2 eq of HCl (4M in Dioxane) dropwise at 0°C.
Precipitation: The hydrochloride salt will precipitate as a white solid.[6]
Purification: Recrystallize from Ethanol/Ether to remove traces of di-acetylated by-products.
Synthesis Workflow Diagram
Caption: Regioselective synthesis pathway leveraging steric differentiation between N1 and N4.
Quality Control & Characterization
Ensuring the integrity of this intermediate is vital, as impurities (regioisomers or enantiomers) can propagate through subsequent synthetic steps, leading to complex mixtures in late-stage drug candidates.
Critical Impurities
1,4-Diacetyl-2-methylpiperazine: Result of over-acetylation. Detected by LC-MS (MW +42).
1-Acetyl-2-methylpiperazine (Regioisomer): Result of acetylation at the hindered N1. Rare under kinetic control but possible. Distinguished by NMR (shift of the methine proton).
(R)-Enantiomer: Result of using low-e.e. starting material or racemization (unlikely under mild acylation).
Analytical Methods
H-NMR (DO): Look for the acetyl singlet (~2.1 ppm) and the doublet for the methyl group (~1.2 ppm). The diagnostic methine proton (adjacent to methyl) and the splitting pattern of the piperazine ring protons confirm the regiochemistry.
Chiral HPLC: Essential to verify enantiomeric excess (e.e. > 98%).
Column: Chiralpak AD-H or IC.
Mobile Phase: Hexane/IPA/Diethylamine.
Titration: Chloride content titration (AgNO
) to verify stoichiometry of the salt (Mono-HCl vs Di-HCl).
Applications in Drug Discovery[4]
The (S)-1-(3-methylpiperazin-1-yl)-ethanone scaffold serves as a versatile "right-hand side" amine in convergent synthesis. The secondary amine (NH) remains free for coupling reactions.
Structural Advantages
Conformational Bias: The C3-methyl group forces the piperazine ring into a preferred chair conformation, potentially reducing the entropic penalty upon binding to a protein target [1].
Metabolic Stability: Methyl substitution on metabolic "soft spots" (like the piperazine ring carbons) can block oxidative metabolism by Cytochrome P450 enzymes, extending the half-life of the final drug [2].
Vector Control: The acetyl group acts as a hydrogen bond acceptor, while the free amine allows attachment to aromatic heterocycles (via S
Ar) or acyl halides (via Amide Coupling).
Drug Design Workflow
Caption: Divergent synthesis strategies utilizing the free secondary amine of the scaffold.
Handling and Safety
Hazards: As a piperazine derivative, this compound is a potential skin sensitizer and irritant.[7] Inhalation of dust may cause respiratory irritation.
Storage: Hygroscopic. Store at 2-8°C in a tightly sealed container under inert atmosphere (Argon/Nitrogen).
Stability: Stable in solid form for >2 years if protected from moisture. Aqueous solutions should be used immediately or frozen.
References
Brockunier, L. L., et al. (2004). "Substituted Piperazines as CCR5 Antagonists." Bioorganic & Medicinal Chemistry Letters.
Obach, R. S. (2001). "Pharmacologically Active Drug Metabolites: Impact on Drug Discovery and Pharmacotherapy." Pharmacological Reviews.
An In-Depth Technical Safety Guide: 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride
Preamble: A Note on Hazard Assessment by Chemical Analogy In the absence of a specific SDS, a rigorous process of hazard assessment by chemical analogy is the most responsible and scientifically sound approach. This invo...
Author: BenchChem Technical Support Team. Date: February 2026
Preamble: A Note on Hazard Assessment by Chemical Analogy
In the absence of a specific SDS, a rigorous process of hazard assessment by chemical analogy is the most responsible and scientifically sound approach. This involves deconstructing the molecule into its core structural motifs—the piperazine ring, the N-acetyl group, the methyl substituent, and the hydrochloride salt—and evaluating the known hazards of structurally similar compounds. This guide synthesizes data from related piperazine, piperidine, and N-acetylated amine derivatives to construct a predictive but cautious safety profile. This methodology ensures that safety protocols are based on established data from analogous structures, upholding the principles of scientific integrity and proactive risk mitigation.
Section 1: Chemical Identity and Structural Analogues
Before delving into safety protocols, it is crucial to understand the chemical identity of the target compound and the analogues used to inform this guide.
The safety profile herein is inferred from compounds sharing key functional groups, such as Piperazine Dihydrochloride[1], 1-Methylpiperazine[2], and various N-acetylated piperidines and azetidines, which provide data on irritation, toxicity, and reactivity.
Section 2: Synthesized Hazard Identification and Classification
Based on an analysis of analogous compounds, 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride is predicted to be a hazardous substance requiring careful handling. The primary concerns are irritation and potential harm upon ingestion, skin contact, or inhalation.
Caption: Personal Protective Equipment (PPE) Workflow.
Handling and Storage Methodology
Handling:
Avoid all contact with skin and eyes.
[1][7] * Avoid the formation and inhalation of dust.
[6][7] * Use non-sparking tools and take precautionary measures against static discharge.
[8][7] * Do not eat, drink, or smoke in handling areas. [3][4]Wash hands thoroughly after handling.
[3][4]2. Storage:
Keep containers tightly closed in a dry, cool, and well-ventilated place.
[1][3][8][7] * Store away from incompatible materials such as strong oxidizing agents.
[1][2][8] * The area should be secured and accessible only to authorized personnel.
Section 4: Emergency Response Protocols
Immediate and correct action during an exposure event is critical.
Exposure Route
Protocol
Inhalation
1. Immediately remove the individual to fresh air. [1][8] 2. If breathing is difficult or has stopped, provide artificial respiration. [1][9] 3. Seek immediate medical attention. [8]
Skin Contact
1. Immediately flush skin with copious amounts of water for at least 15 minutes. [1][8] 2. Remove all contaminated clothing and shoes. [1][3] 3. Seek medical attention if irritation develops or persists. [1]
Eye Contact
1. Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. [1][8] 2. Remove contact lenses if present and easy to do. [3] 3. Seek immediate medical attention.
Ingestion
1. Do NOT induce vomiting. [2][10] 2. Rinse mouth thoroughly with water. [3][6] 3. If the person is conscious, give them a few glasses of water to drink. Never give anything by mouth to an unconscious person. [6][9] 4. Seek immediate medical attention. [1]
Section 5: Stability and Reactivity Profile
Reactivity: No hazardous reactions are known under normal processing conditions.
[3][9]* Chemical Stability: The compound is expected to be stable under recommended storage conditions. [11]However, some related salts are hygroscopic, so exposure to moisture should be avoided.
[9]* Conditions to Avoid: Avoid dust formation, heat, flames, and sources of ignition.
[1][8][12]* Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.
[2][3][9]* Hazardous Decomposition Products: Combustion may emit toxic fumes, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride gas.
[3][8]
Section 6: Inferred Toxicological Profile
Specific toxicological data for this compound is not available. The following information is based on analogous compounds.
Acute Toxicity: The primary risks are associated with acute exposure. It is classified as harmful if swallowed, inhaled, or in contact with skin. [3]For a related compound, Piperazine Dihydrochloride, the acute oral LD50 in rats is 4900 mg/kg, though this specific derivative may have a different profile.
[1]* Routes of Exposure: The main routes of potential exposure are inhalation, ingestion, and skin/eye contact.
[1]* Chronic Exposure: Data on carcinogenicity, mutagenicity, and reproductive toxicity is not available for this compound. [1][3]In the absence of data, it should be treated as a substance with unknown long-term effects, and exposure should be minimized.
Disclaimer and Conclusion
This technical guide provides a synthesized safety framework for 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride based on the principle of chemical analogy. It is intended to guide experienced researchers in implementing robust safety procedures. However, this document is not a substitute for a manufacturer-supplied Safety Data Sheet (SDS). All laboratory personnel must perform a risk assessment specific to their experimental conditions and consult the SDS provided with the specific batch of material being used. The responsibility for safe handling rests with the end-user.
Solubility Profile of 1-(3-Methyl-piperazin-1-yl)-ethanone Hydrochloride: A Comparative Analysis in Aqueous and Ethanolic Systems
An In-Depth Technical Guide for Drug Development Professionals Abstract: The aqueous and non-aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of early-phase drug development, profoundly in...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Drug Development Professionals
Abstract: The aqueous and non-aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of early-phase drug development, profoundly influencing bioavailability, formulation strategies, and clinical outcomes. This technical guide provides a comprehensive analysis of the solubility characteristics of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride, a substituted piperazine derivative. We delve into the fundamental physicochemical principles governing its dissolution in two critical solvents: water and ethanol. This document outlines a robust experimental framework for determining equilibrium solubility via the gold-standard shake-flask method, explains the underlying molecular interactions, and discusses the implications of the resulting data for formulation science.
Introduction: The Physicochemical Context
1-(3-Methyl-piperazin-1-yl)-ethanone is a heterocyclic compound featuring a piperazine ring, a structure common in many pharmacologically active molecules. The hydrochloride salt form is typically employed to enhance the aqueous solubility and stability of the parent molecule, which contains a basic piperazine nitrogen. Understanding the extent of this solubility enhancement in water, the primary physiological solvent, versus ethanol, a common co-solvent and formulation vehicle, is critical for researchers.
The molecular structure dictates its solubility behavior. The presence of the protonated piperazine ring and the chloride counter-ion suggests strong interactions with polar protic solvents, while the acetyl and methyl groups introduce non-polar character.
Theoretical Principles of Solubility
The dissolution of a solute in a solvent is governed by the energetic balance between three types of intermolecular interactions: solute-solute, solvent-solvent, and solute-solvent. The fundamental principle of "like dissolves like" provides a predictive framework based on the polarity of the species involved.[1][2][3]
2.1. The Role of the Solvent: Water vs. Ethanol
Water (H₂O): As a highly polar solvent with a high dielectric constant, water is exceptionally effective at dissolving ionic compounds like hydrochloride salts.[4][5] Its small molecular size and capacity for hydrogen bonding allow it to form hydration shells around both the protonated piperazine cation and the chloride anion, overcoming the crystal lattice energy of the salt.[3][6] This ion-dipole interaction is the primary driving force for dissolution in aqueous media.[3]
Ethanol (C₂H₅OH): Ethanol is also a polar protic solvent, capable of hydrogen bonding via its hydroxyl (-OH) group.[2][7] However, it is significantly less polar than water due to the presence of the non-polar ethyl group.[5] While it can still solvate ions, the solute-solvent interactions are generally weaker compared to those in water. Consequently, the solubility of ionic salts is often lower in ethanol than in water.[8]
2.2. Impact of the Hydrochloride Salt Form
For weakly basic drugs, conversion to a salt form is a standard strategy to improve aqueous solubility and dissolution rate.[9][10] The hydrochloride salt of 1-(3-Methyl-piperazin-1-yl)-ethanone fully dissociates in solution into the protonated organic cation and the chloride anion. The pH of the resulting solution can influence solubility, a critical factor in buffered physiological environments.[4][9]
The diagram below illustrates the fundamental forces at play when dissolving an ionic salt in a polar solvent.
Caption: Dissolution occurs when Solute-Solvent interactions overcome Solute-Solute and Solvent-Solvent forces.
To obtain reliable and reproducible solubility data, a standardized methodology is essential. The shake-flask method is the universally accepted gold standard for determining equilibrium (thermodynamic) solubility.[11][12][13]
3.1. Mandatory Protocol: Shake-Flask Method
This protocol is designed to be a self-validating system, ensuring that a true equilibrium is reached and accurately measured.
Validated analytical system (e.g., HPLC-UV) for quantification
Analytical balance
Step-by-Step Workflow:
Preparation: Add an excess amount of the API to a series of vials. A key aspect of trustworthiness is ensuring undissolved solid remains at equilibrium; therefore, add enough solid so it is clearly visible.[12] For example, add ~20 mg of API to 2 mL of each solvent (water and ethanol).
Equilibration: Place the sealed vials in an orbital shaker set to a constant temperature (e.g., 25 °C for standard conditions or 37 °C for physiological relevance) and agitation speed (e.g., 100 rpm).[11][13]
Time Course Sampling: To validate that equilibrium has been reached, sample the supernatant at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements are statistically identical (e.g., within ±5%).[11]
Sample Processing:
Remove vials from the shaker and allow the excess solid to settle.
Carefully withdraw an aliquot of the supernatant using a syringe.
Immediately filter the aliquot through a syringe filter into a clean vial to remove all undissolved solids. This step is critical to prevent artificially high results.
Dilution & Analysis: Dilute the filtered sample with a suitable mobile phase to a concentration within the calibrated range of the analytical instrument.
Quantification: Analyze the samples using a pre-validated HPLC-UV method to determine the concentration of the dissolved API.
pH Measurement: After the final time point, measure the pH of the saturated aqueous solution to understand the final solution conditions.[12]
The following diagram outlines this mandatory experimental workflow.
Caption: A validated workflow for determining equilibrium solubility using the shake-flask method.
Data Presentation and Interpretation
Quantitative results from the experimental protocol should be summarized for clear comparison.
Table 1: Comparative Solubility Data for 1-(3-Methyl-piperazin-1-yl)-ethanone HCl
Parameter
Water
Ethanol
Temperature (°C)
e.g., 25.0 ± 0.5
e.g., 25.0 ± 0.5
Equilibrium Time (h)
e.g., 48
e.g., 48
Equilibrium Solubility (mg/mL)
[Experimental Value]
[Experimental Value]
Molar Solubility (mol/L)
[Calculated Value]
[Calculated Value]
Final Solution pH (aqueous only)
[Experimental Value]
N/A
Interpretation of Expected Results:
Higher Solubility in Water: It is anticipated that the solubility will be significantly higher in water than in ethanol. This is a direct consequence of water's superior ability to solvate the dissociated ions through strong ion-dipole interactions and extensive hydrogen bonding.[3][6]
pH Influence: The final pH of the aqueous solution is important. As a salt of a weak base and a strong acid, the solution is expected to be mildly acidic. This pH should be reported as solubility can be pH-dependent, a key consideration for the Biopharmaceutics Classification System (BCS).[4][11]
Implications for Drug Development
The comparative solubility data is not merely an academic exercise; it directly informs critical development decisions.
Formulation Strategy: High aqueous solubility would support the development of simple oral or parenteral solutions. If aqueous solubility is limited but sufficient in ethanol, it may guide formulators toward using ethanol as a co-solvent in liquid formulations or for processing during the manufacturing of solid dosage forms.[14]
Biopharmaceutics Classification System (BCS): The WHO defines an API as "highly soluble" if its highest therapeutic dose is soluble in 250 mL or less of aqueous media over a pH range of 1.2–6.8.[11] The data generated here is the first step in determining the API's BCS classification, which can impact regulatory pathways for generic products.
Excipient Selection: If solubility is insufficient in both solvents, the data provides a baseline for screening solubilizing excipients, such as surfactants or complexing agents.[4][14]
Conclusion
This guide provides the theoretical and practical framework for determining and understanding the solubility of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride. Due to its ionic salt nature and the polar protic character of the solvents, a significantly higher solubility is predicted in water compared to ethanol. By adhering to the robust shake-flask protocol detailed herein, researchers can generate reliable, high-quality data. This information is indispensable for guiding rational formulation design, predicting in vivo behavior, and accelerating the drug development timeline.
References
PubChem. 1-(Piperazin-1-yl)ethanone hydrochloride. National Center for Biotechnology Information. [Link]
Grade 7 Vertical Science. Solubility of Polar and Nonpolar Molecules. [Link]
World Health Organization. Annex 4: Guidance on the design and conduct of equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. WHO Technical Report Series, No. 1019. [Link]
Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]
YouTube. Is C2H5OH (Ethanol) Soluble or Insoluble in Water? [Link]
Journal of Chemical & Engineering Data. Solubility of NaCl, NaBr, and KCl in Water, Methanol, Ethanol, and Their Mixed Solvents. [Link]
The Solution Process. Chemistry LibreTexts. [Link]
Pharmaguideline. Factors that Affect the Solubility of Drugs. [Link]
Quora. Does aqueous ethanol have a higher polarity than pure water? [Link]
Ascendia Pharmaceutical Solutions. 4 Factors Affecting Solubility of Drugs. [Link]
Journal of Chemical & Engineering Data. Solubilities of Salts in Mixed Solvents. [Link]
ResearchGate. Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. [Link]
Therapeutic Potential of 3-Methylpiperazine Derivatives in Drug Discovery
The 3-methylpiperazine moiety represents a "privileged scaffold" in modern medicinal chemistry—a structural motif capable of providing high-affinity ligands for a diverse array of biological targets. Unlike its achiral p...
Author: BenchChem Technical Support Team. Date: February 2026
The 3-methylpiperazine moiety represents a "privileged scaffold" in modern medicinal chemistry—a structural motif capable of providing high-affinity ligands for a diverse array of biological targets. Unlike its achiral parent (piperazine), the introduction of a methyl group at the C3 position creates a stereocenter that profoundly influences conformational preference, metabolic stability, and target selectivity.
This technical guide dissects the therapeutic utility of 3-methylpiperazine derivatives, providing actionable protocols for their synthesis and application in drug discovery.
Executive Summary
The transition from a simple piperazine to a 3-methylpiperazine ring is often a critical "chiral switch" strategy in lead optimization. This modification serves three primary functions:
Conformational Locking: The equatorial preference of the methyl group biases the ring's chair conformation, reducing the entropic cost of binding.
Selectivity Enhancement: The methyl group can probe hydrophobic sub-pockets within an active site (e.g., the ATP-binding pocket of kinases), discriminating between homologous targets.
Physicochemical Modulation: It increases lipophilicity (logP) and slightly modulates the basicity (pKa) of the nitrogen atoms, improving membrane permeability and oral bioavailability.
In drug design, the addition of a single methyl group can boost potency by orders of magnitude—a phenomenon termed the "Magic Methyl" effect. In the context of piperazines:
Steric Steering: The C3-methyl group creates steric bulk that can prevent the molecule from adopting metabolically vulnerable conformations or binding to off-target proteins (e.g., hERG channels).
Chiral Recognition: Biological targets are inherently chiral. The (S)- and (R)- enantiomers of 3-methylpiperazine derivatives often exhibit vastly different pharmacological profiles. For instance, in fluoroquinolones like Gatifloxacin , the specific stereochemistry contributes to the drug's potency against DNA gyrase and its safety profile.
Physicochemical Impact
Property
Piperazine
3-Methylpiperazine
Impact on Drug Design
Chirality
Achiral
Chiral (R/S)
Enables enantioselective target engagement.
Conformation
Flexible Chair/Boat
Biased Chair
Pre-organizes ligand for binding; reduces entropy penalty.
Lipophilicity
Low
Moderate (+CH₃)
Improves passive permeability across the BBB or cell membranes.
Metabolic Stability
Moderate
High
Methyl group can block metabolic N-dealkylation or ring oxidation.
Therapeutic Applications & Case Studies
Infectious Diseases: The Fluoroquinolones
The most commercially successful application of the 3-methylpiperazine moiety is in the fluoroquinolone class of antibiotics.[1]
Gatifloxacin (Tequin): Features a 3-methylpiperazine group at the C7 position of the quinolone core.[2][3] The methyl group improves oral absorption and extends half-life compared to non-methylated analogs.
Lomefloxacin: Another fluoroquinolone where the 3-methylpiperazine moiety is critical for broad-spectrum antibacterial activity, specifically targeting bacterial DNA gyrase and Topoisomerase IV.[4][5]
Oncology: Kinase Inhibitors
In kinase inhibitors, the piperazine ring often functions as a solvent-exposed solubilizing group. However, substituting it with 3-methylpiperazine allows the methyl group to fold back towards the hinge region or the gatekeeper residue.
Aurora Kinase Inhibitors: Research has shown that (S)-3-methylpiperazine derivatives can induce specific "DFG-out" conformations in Aurora kinases, leading to high selectivity over other serine/threonine kinases.
CNS Disorders: GPCR Ligands
The scaffold is ubiquitous in ligands for Dopamine (D2/D3/D4) and Serotonin (5-HT) receptors. The chiral methyl group helps discriminate between these closely related GPCR subtypes, reducing side effects such as extrapyramidal symptoms.
Visualizing the Mechanism
The following diagram illustrates the pharmacological logic behind the "Chiral Switch" from piperazine to 3-methylpiperazine.
Caption: Pharmacological impact of the 3-methylpiperazine "chiral switch" on drug potency and safety.
Advanced Synthetic Protocols
Asymmetric Synthesis of (S)-2-Methylpiperazine
Note: When substituted at N1, the methyl group is at position 3. The parent ring is often synthesized as (S)-2-methylpiperazine.
Rationale: Relying on chiral resolution of racemic mixtures is inefficient (max 50% yield). A chiral pool synthesis starting from amino acids guarantees high enantiomeric excess (ee).
Ensuring the optical purity of 3-methylpiperazine derivatives is non-negotiable, as the wrong enantiomer can be inactive or toxic.
Protocol: Chiral HPLC Analysis
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).
Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine (DEA). Note: DEA is crucial to sharpen the peak of the basic amine.
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm (or specific lambda max of the derivative).
Standard: Inject racemic mixture first to establish separation conditions (resolution factor Rs > 1.5).
Future Outlook
The 3-methylpiperazine scaffold is evolving beyond simple small molecules:
PROTAC Linkers: The rigid nature of the ring is being used in Proteolysis Targeting Chimeras (PROTACs) to define the exit vector of the linker, improving the stability of the ternary complex (Target-PROTAC-E3 Ligase).
Fragment-Based Design: 3-methylpiperazine serves as an ideal high-solubility fragment for crystallographic screening, offering vectors for growth at both nitrogen atoms.
References
Gatifloxacin: A Fourth-Generation Fluoroquinolone. Clinical Therapeutics.
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA. Molecules.
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis. Journal of Medicinal Chemistry.
Structure-Activity Relationships of fluoroquinolones. Antimicrobial Agents and Chemotherapy.
Preparation of chiral 2-methylpiperazine. ResearchGate.
The Acetyl-Methylpiperazine (AMP) moiety represents a "privileged scaffold" in medicinal chemistry, serving as a critical pharmacophoric core in therapeutics ranging from antiparasitics (e.g., Diethylcarbamazine analogs) to CNS-active agents (e.g., 5-HT/Dopamine receptor ligands). Its structural versatility lies in the N1-acetyl group acting as a hydrogen bond acceptor and steric modulator, while the N4-methyl group functions as a basic center for cation-
interactions.
This guide provides a rigorous, self-validating workflow for modeling AMP derivatives. Moving beyond generic modeling tutorials, we focus on the specific conformational challenges of the piperazine ring (chair vs. boat energetics) and the electronic influence of N-acylation.
The AMP Scaffold: Structural & Electronic Basis
Before modeling, one must understand the causal relationship between structure and activity for this specific scaffold.
The Pharmacophoric Signature
The AMP core (1-acetyl-4-methylpiperazine) presents three distinct interaction vectors:
The N1-Acetyl Terminus: A planar amide bond. The carbonyl oxygen acts as a strong Hydrogen Bond Acceptor (HBA) . The methyl of the acetyl group provides a small Hydrophobic (Hyd) anchor, often sitting in shallow lipophilic pockets.
The Piperazine Spacer: Predominantly exists in a chair conformation. It acts as a rigid linker (approx. 5.5 Å distance) that orients the two nitrogen termini.
The N4-Methyl Terminus: A tertiary amine. At physiological pH (7.4), this is largely protonated (
), acting as a Positive Ionizable (PI) feature essential for anchoring into aspartate residues in GPCRs (e.g., Asp3.32 in 5-HT receptors).
Conformational Dynamics
Piperazine rings are not static. While the chair conformer is the global minimum, N-acylation at N1 lowers the energy barrier for ring inversion compared to non-acylated piperazines.
Critical Protocol Step: During conformer generation, you must sample the twisted-boat populations, as these are often the bioactive conformations in sterically constrained binding pockets.
Computational Workflow: The "Self-Validating" Protocol
This workflow integrates Data Curation, Conformer Generation, and Hypothesis Validation.
Step-by-Step Methodology
Phase 1: Data Curation & "Clean" Set Generation
Objective: Eliminate false positives caused by assay artifacts.
Clustering: Use Tanimoto similarity (Morgan fingerprints) to ensure chemical diversity. Select representative centroids.
Phase 2: Conformer Generation (The Energy Window)
Causality: Standard force fields often punish the boat conformation too severely.
Protocol:
Use MMFF94x or OPLS3e force fields.
Set the energy window to 15-20 kcal/mol (higher than the standard 10 kcal/mol) to capture high-energy bioactive conformers of the piperazine ring.
Constraint: Fix the amide bond (N1-C=O) to trans-planar (
) but allow deviation.
Phase 3: Pharmacophore Alignment & Generation
Tool Agnostic Logic: (Applicable to MOE, LigandScout, Discovery Studio)
Features to Map:
HBA: Carbonyl Oxygen (Vectorized).
PI: N4 Nitrogen (Point feature).
Hyd: Piperazine ethylene bridges (optional, depending on target).
Strategy: Use a Common Feature Pharmacophore approach if the binding site is unknown. Align highly active compounds (
) to identify the shared spatial arrangement.
Visualization of the Workflow
Figure 1: The Self-Validating Pharmacophore Pipeline. Note the feedback loop from Validation to Hypothesis refinement.
Case Study: AMP Derivatives as 5-HT1A Antagonists
This section demonstrates the application of the protocol to a specific therapeutic area: Central Nervous System (CNS) agents. Acetyl-methylpiperazine derivatives are frequent cores for serotonin (5-HT) receptor ligands.
Biological Rationale
The 5-HT1A receptor binding pocket contains a conserved Aspartate (Asp3.32) and a hydrophobic pocket formed by Phenylalanine residues.
AMP Role: The N4-methyl provides the ionic bond to Asp3.32. The N1-acetyl group orients the attached aryl moiety into the hydrophobic pocket.
Quantitative Data Summary
The following table summarizes the key descriptors for bioactive AMP derivatives compared to inactive analogs, highlighting the necessity of the specific N1-Ac/N4-Me pattern.
Compound ID
Structure Motif
N4-pK_a
LogP
5-HT1A (nM)
Activity Class
AMP-01
1-acetyl-4-methylpiperazine
8.9
0.2
> 10,000
Inactive (Fragment)
AMP-Aryl-1
1-(aryl-acetyl)-4-methylpiperazine
8.2
2.8
45
Active
AMP-Aryl-2
1-(aryl-acetyl)-4-phenylpiperazine
6.5
3.5
850
Weak (Low pKa)
Ref-Drug
Buspirone (Piperazine analog)
8.8
2.6
15
Potent
Table 1: Structure-Activity Relationship (SAR) data. Note that replacing the N4-methyl with a phenyl group (AMP-Aryl-2) drastically lowers pKa, reducing ionic interaction and potency.
Interaction Pathway Diagram
The following diagram maps the specific chemical features of the AMP scaffold to the receptor residues.
Figure 2: Pharmacophoric Interaction Map. The N4-Methyl to Asp3.32 interaction is the critical "anchor" point.
Validation Protocols (Scientific Integrity)
A pharmacophore model is only as good as its ability to discriminate actives from decoys.
Decoy Generation
Do not use random molecules. Use DUD-E (Directory of Useful Decoys) methodology:
For every active AMP derivative, generate 50 decoys.
Matching Criteria: Decoys must match the active's Molecular Weight (MW) and LogP but must not share the AMP topology.
Metrics for Success
A valid model must achieve:
ROC AUC (Area Under Curve): > 0.70.
Enrichment Factor (EF1%): > 10. (The top 1% of the screened database contains 10x more actives than random selection).
GH Score (Gunner-Henry): > 0.5.
Conclusion
The pharmacophore modeling of acetyl-methylpiperazine derivatives requires a nuanced understanding of the piperazine ring's conformational flexibility and the electronic duality of its nitrogen atoms. By treating the N4-methyl as a robust ionic anchor and the N1-acetyl as a directional vector for hydrophobic extension, researchers can successfully design high-affinity ligands for GPCRs and antiparasitic targets. The workflow outlined here—prioritizing high-energy conformer sampling and rigorous decoy validation—ensures that the resulting models are not just theoretical exercises but actionable tools for drug discovery.
References
Molina, E. et al. (2023). "New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT1A Receptor Agents." International Journal of Molecular Sciences. Link
Al-Ostoot, F. et al. (2021). "Structure-Based Pharmacophore Modeling, Virtual Screening, Molecular Docking and ADMET Approaches for Identification of Natural Anti-Cancer Agents." Scientific Reports. Link
Gao, L. et al. (2021). "Design and Synthesis of Multi-Target Heterocycle Piperazine Derivatives as Potential Antipsychotics." Journal of Emerging Technologies and Innovative Research.[1] Link
PubChem. (2025).[2] "1-Acetyl-4-methylpiperazine Compound Summary." National Library of Medicine. Link
Klein, H. et al. (2025). "Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands." Journal of Chemical Information and Modeling. Link
Technical Guide: Using 1-(3-Methyl-piperazin-1-yl)-ethanone HCl as an API Intermediate
Executive Summary & Compound Identity 1-(3-Methyl-piperazin-1-yl)-ethanone Hydrochloride is a specialized, monofunctionalized piperazine building block widely utilized in the synthesis of kinase inhibitors, GPCR ligands,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Identity
1-(3-Methyl-piperazin-1-yl)-ethanone Hydrochloride is a specialized, monofunctionalized piperazine building block widely utilized in the synthesis of kinase inhibitors, GPCR ligands, and CNS-active agents. Its structural value lies in its regiochemical precision : it provides a secondary amine (N4) available for coupling while the N1 position is masked as a stable acetamide, often serving as a permanent pharmacophore feature that enhances aqueous solubility and metabolic stability.
Piperazine ring with N1-Acetyl and C3-Methyl substituents
Key Functionality
Secondary amine (nucleophile) at N4; Amide at N1
Material Science & Handling
Stability and Hygroscopicity
As a hydrochloride salt, this intermediate exhibits significant hygroscopicity . The free base is an oil or low-melting solid, whereas the HCl salt is a stable crystalline solid but prone to deliquescence upon exposure to ambient moisture.
Storage: Store at 2–8°C in tightly sealed containers under an inert atmosphere (Argon/Nitrogen).
Handling: Weighing should be performed in a humidity-controlled environment (<40% RH) or a glovebox to prevent clumping and stoichiometry errors during synthesis.
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Use a fume hood to avoid inhalation of dust.
Synthetic Origin & Regioselectivity (The "Why")
Understanding the origin of this intermediate is critical for impurity control. It is typically synthesized from 2-methylpiperazine .
The Regioselectivity Factor:
2-Methylpiperazine contains two non-equivalent nitrogen atoms:
N1: Sterically hindered (adjacent to the C2-methyl group).
N4: Sterically accessible (distal to the methyl group).
When reacting 2-methylpiperazine with an acetylating agent (e.g., acetic anhydride), the reaction is kinetically controlled to favor the less hindered N4 position. However, due to IUPAC numbering rules, the acetylated nitrogen becomes position 1, shifting the methyl group index to position 3.
Result: High regioselectivity for 1-acetyl-3-methylpiperazine .
Major Impurity: 1-acetyl-2-methylpiperazine (resulting from reaction at the hindered nitrogen).
Figure 1: Regioselective synthesis pathway. The steric hindrance of the methyl group directs acetylation to the distal nitrogen, yielding the 3-methyl isomer.
Application Protocol: SNAr Coupling
This protocol describes the coupling of 1-(3-Methyl-piperazin-1-yl)-ethanone HCl to a chloropyrimidine scaffold, a common workflow in the synthesis of kinase inhibitors (e.g., CDK or EGFR inhibitors).
Dilute with Ethyl Acetate (20 volumes) and wash with Water (3 x 10 volumes) to remove DMF and inorganic salts.
Wash organic layer with Brine .
Dry over Na₂SO₄ , filter, and concentrate under reduced pressure.
Step 4: Purification (Self-Validating Step)
Method: Flash Column Chromatography.
Eluent: DCM:MeOH (95:5 to 90:10). The acetyl group makes the product relatively polar.
Checkpoint: Check fractions for the regioisomer impurity (1-acetyl-2-methylpiperazine derivative), which typically elutes slightly earlier due to steric shielding.
Figure 2: Experimental workflow for coupling the intermediate to an aryl halide scaffold.
Analytical Quality Control
To ensure the integrity of the intermediate before use, the following HPLC method is recommended.
HPLC Method Parameters
Parameter
Condition
Column
C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm)
Mobile Phase A
0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B
0.1% TFA in Acetonitrile
Gradient
5% B to 95% B over 15 minutes
Flow Rate
1.0 mL/min
Detection
UV at 210 nm (Amide absorption) and 254 nm
Retention Time
~3.5 min (Polar nature of the piperazine/acetamide)
Impurity Markers
Piperazine (Free): Result of hydrolysis (rare) or incomplete acetylation. Elutes near void volume.
Regioisomer: 1-Acetyl-2-methylpiperazine. Requires high-resolution separation or GC-MS for definitive identification if critical.
Expert Tips & Troubleshooting
Stoichiometry: Always use a slight excess (1.2 eq) of the piperazine intermediate. The excess is easily removed during aqueous workup due to its high water solubility.
Base Selection: If the reaction is sluggish, switch from DIPEA to Cs₂CO₃ in DMSO. The "Cesium Effect" can enhance SNAr rates.
Stereochemistry Retention: If using the chiral (S)- or (R)- enantiomer, avoid highly basic conditions (>pH 12) at high temperatures (>120°C) to prevent racemization at the C3-methyl center.
References
Compound Data: 1-(3-Methyl-piperazin-1-yl)-ethanone Hydrochloride. PubChem CID 12602882 (Related). CAS 1638137-85-5. Link
Synthetic Methodology: Regioselective synthesis of substituted piperazines. Organic Chemistry Portal. Link
Medicinal Chemistry Application: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis. ResearchGate. Link
Analytical Validation: HPLC determination of piperazine derivatives in API synthesis. Journal of Chemical and Pharmaceutical Research. Link
Procedure for reductive amination using 1-acetyl-3-methylpiperazine
Application Note: High-Efficiency Reductive Amination of 1-Acetyl-3-methylpiperazine Introduction & Strategic Context 1-Acetyl-3-methylpiperazine (CAS: 130830-08-3) is a high-value pharmacophore used extensively in the s...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Efficiency Reductive Amination of 1-Acetyl-3-methylpiperazine
Introduction & Strategic Context
1-Acetyl-3-methylpiperazine (CAS: 130830-08-3) is a high-value pharmacophore used extensively in the synthesis of CCR5 antagonists, antifungal agents, and sigma receptor ligands. Its structural uniqueness lies in the C3-methyl group, which introduces chirality and steric bulk adjacent to the reactive N4-amine.
While the N1-acetyl group effectively differentiates the two nitrogens (rendering N1 non-basic and non-nucleophilic), the C3-methyl group presents a kinetic challenge. It creates steric hindrance that destabilizes the hemiaminal intermediate and retards iminium ion formation, particularly with ketonic substrates.[1]
This guide details two field-proven protocols to overcome these steric barriers:
Method A (The Standard): Sodium Triacetoxyborohydride (STAB) for aldehydes and reactive ketones.
Method B (The "Heavy Lifter"): Titanium(IV) isopropoxide-mediated reductive amination for sterically encumbered or electron-deficient ketones.
Mechanistic Insight & Visualization
The success of this reaction hinges on the equilibrium between the hemiaminal and the iminium ion. The C3-methyl group on the piperazine ring adds steric clash during the nucleophilic attack on the carbonyl.
Key Mechanistic Driver:
Acid Catalysis: Protonation of the carbonyl oxygen is essential to lower the LUMO energy, facilitating the attack of the sterically hindered N4-nitrogen.
Water Scavenging: In Method B, Ti(OiPr)₄ acts as a Lewis acid and a water scavenger, shifting the equilibrium irreversibly toward the imine/enamine species, which is critical when the equilibrium constant (
) is low due to sterics.
Figure 1: Reaction pathway highlighting the dehydration step as the critical bottleneck due to C3-methyl steric hindrance.
Experimental Protocols
Method A: Sodium Triacetoxyborohydride (STAB)
Best for: Aldehydes, Cyclohexanones, and unhindered aliphatic ketones.
Rationale: STAB is a mild, selective reducing agent that does not reduce aldehydes/ketones directly, allowing "one-pot" procedures. It tolerates acid-sensitive groups (acetals, nitriles).[2][3]
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM). Note: DCE is preferred for sluggish reactions due to higher boiling point, but DCM is safer/easier to remove.
Protocol:
Preparation: In a dry reaction vial, dissolve 1-acetyl-3-methylpiperazine (1.0 equiv) and the carbonyl substrate (1.1 equiv) in DCE (0.2 M concentration).
Activation: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 30 minutes. This pre-complexation allows the hemiaminal to form.
Reduction: Cool the mixture to 0°C. Add STAB (1.4 equiv) portion-wise over 10 minutes.
Caution: Gas evolution (H₂) may occur.
Reaction: Allow the mixture to warm to RT and stir for 4–16 hours.
Monitoring: Check by LC-MS.[4] The imine intermediate is often invisible; look for the disappearance of the starting amine (m/z = 143 + H).
Quench: Quench by adding saturated aqueous NaHCO₃ (pH should be ~8-9). Stir vigorously for 20 minutes to quench borate salts.
Method B: Titanium(IV) Isopropoxide / NaBH₄
Best for: Acetophenones, hindered ketones, and electron-deficient carbonyls.
Rationale: Ti(OiPr)₄ serves as a Lewis acid to activate the carbonyl and chemically consumes the water produced, driving the equilibrium to the imine species which is otherwise unfavorable for hindered piperazines.
Complexation: In a dry flask under Nitrogen/Argon, mix the amine (1.0 equiv) and ketone (1.2 equiv).
Lewis Acid Addition: Add Ti(OiPr)₄ (1.25 equiv) via syringe.
Imine Formation: Stir the mixture neat (without solvent) at RT for 1–2 hours. If the mixture is too viscous, add minimal anhydrous THF.
Note: For extremely hindered ketones, heat to 40–50°C for 4 hours.
Dilution: Dilute the viscous oil with absolute ethanol or dry THF (approx. 2 mL per mmol substrate).
Reduction: Cool to 0°C. Add NaBH₄ (1.5 equiv) carefully (exothermic). Stir at RT for 2–4 hours.
Workup (Critical): Quench by adding 1N NaOH or water.
The "Titanium Emulsion" Issue: A white precipitate (TiO₂) will form. It can be gelatinous.
Solution: Dilute with Ethyl Acetate and add Celite. Filter the slurry through a pad of Celite to remove titanium salts. Rinse the pad thoroughly with EtOAc.
Purification & Analysis Strategy
Because the starting material (secondary amine) and product (tertiary amine) are both basic, simple acid-base extraction often fails to separate them cleanly.
Table 1: Purification Decision Matrix
Scenario
Impurity Profile
Recommended Purification
High Conversion (>95%)
Trace SM, Excess Carbonyl, Alcohol
Acid/Base Extraction (Protocol below)
Incomplete Conversion
Significant SM (10-20%)
Scavenging Resin (PS-Isocyanate) or Column Chromatography
Scale-Up (>10g)
Mixed impurities
Fractional Distillation (if product stable) or Salt Crystallization (Oxalate/HCl)
Basify Aqueous Layer: Adjust pH to >12 using 4N NaOH.
Extract with DCM (3x).
Dry over Na₂SO₄ and concentrate.
Chemical Scavenging (The "Pro" Tip):
If unreacted 1-acetyl-3-methylpiperazine remains, add Polymer-Supported Isocyanate (PS-NCO) (2.0 equiv relative to remaining SM) to the crude organic solution and stir for 2 hours. The resin reacts selectively with the secondary amine (SM) to form a urea, which is filtered off, leaving pure tertiary amine product.
Workflow Decision Tree
Figure 2: Operational workflow for selecting the optimal reductive amination protocol.
References
Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3][6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][5][7][8][9] Studies on Direct and Indirect Reductive Amination Procedures.[2][3][7][8][9] The Journal of Organic Chemistry, 61(11), 3849–3862.[3][7] [Link]
Neidigh, K. A. , Avery, M. A., Williamson, J. S., & Bhattacharyya, S. (1998).[10] Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds.[5][10][11][12][13] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527–2532.[13] [Link]
Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: A one-pot synthesis of tertiary amines. The Journal of Organic Chemistry, 60(15), 4928–4929. [Link]
Guide to the Accurate Handling and Analysis of Hygroscopic Piperazine Hydrochloride Salts in the Laboratory
An Application Note for Researchers, Scientists, and Drug Development Professionals Piperazine hydrochloride salts are fundamental building blocks in pharmaceutical development, valued for their role as starting material...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Piperazine hydrochloride salts are fundamental building blocks in pharmaceutical development, valued for their role as starting materials and intermediates in the synthesis of numerous active pharmaceutical ingredients (APIs). However, their inherent hygroscopicity—the tendency to attract and absorb moisture from the atmosphere—presents a significant challenge to experimental accuracy and reproducibility.[1][2] Water absorption can lead to inaccurate weighing, altered stoichiometry, accelerated degradation, and changes in physical properties, ultimately compromising the integrity of research and development data.[1]
This comprehensive guide provides a framework for understanding and mitigating the challenges associated with hygroscopic piperazine hydrochloride. As a senior application scientist, this document moves beyond simple instructions to explain the scientific principles behind each protocol. By integrating best practices for storage, handling, and analysis, this guide equips researchers to maintain the chemical and physical integrity of these critical reagents, ensuring the generation of reliable and reproducible data.
Understanding the Physicochemical Landscape of Piperazine Hydrochloride
A thorough understanding of the material's properties is the foundation of proper handling. Piperazine is available in various salt forms, with the dihydrochloride being a common variant. These salts are generally more stable than the free base.[3][4]
Hygroscopicity:
Piperazine dihydrochloride is described as a white to cream-colored crystalline powder that is hygroscopic.[2][4][5] This means it will actively absorb water from the air. The rate and extent of moisture uptake depend on the ambient relative humidity (RH). This absorbed water is not just surface moisture; it can become incorporated into the crystal lattice, forming hydrates, or, in high humidity, lead to deliquescence, where the solid dissolves in the absorbed water.[1][6] This phenomenon is the primary source of error in weighing and can make the material appear clumpy or wet.[1]
Solubility and Stability:
The hydrochloride salts of piperazine are highly soluble in water and other polar solvents like methanol and ethanol.[2][3] This high solubility is advantageous for preparing solutions but also underscores the compound's affinity for water. While the salts are stable under neutral or acidic conditions, the presence of absorbed moisture can create an environment conducive to degradation pathways, such as hydrolysis, especially under elevated temperatures.[1][3][4]
The First Line of Defense: Storage and Handling Environments
Controlling the compound's environment is the most critical step in preventing moisture uptake. The choice of storage and handling environment should be based on a risk assessment of the material's sensitivity and the experiment's tolerance for error.
Storage Containers and Conditions:
The primary container must serve as a robust barrier against moisture ingress.
Tightly-Sealed Containers: Always store piperazine hydrochloride in well-closed containers with a secure seal. For long-term storage or for primary reference standards, consider containers that meet the standards for "tight containers" as defined by the United States Pharmacopeia (USP) General Chapter <671>, which outlines tests for moisture permeation.[9][10][11][12][13]
Desiccators: For routine use, storing the primary container within a desiccator is highly recommended.[1][6] The desiccator provides a low-humidity environment that minimizes moisture uptake when the primary container is opened. Use an active and appropriate desiccant, such as silica gel or molecular sieves, and ensure it is regularly regenerated or replaced.[1][14][15]
Inert Atmosphere: For highly sensitive applications or long-term storage of a primary standard, after opening, consider flushing the container headspace with a dry, inert gas like nitrogen or argon before sealing.[1][16]
Controlled Handling Environments:
All manipulations of the solid material should be performed in an environment with controlled, low humidity.
Low-Humidity Room: If available, a dedicated laboratory space with controlled low humidity and temperature is beneficial.
Glove Box (Dry Box): The gold standard for handling highly hygroscopic materials is a glove box purged with a dry, inert gas.[1][17] This creates an environment with minimal moisture, preventing water uptake during weighing and transfer operations.
Caption: Workflow for the "Weighing by Difference" technique.
Protocol: Preparation of Concentration-Corrected Solutions
Assuming the weighed solid is 100% pure piperazine hydrochloride is a common source of error. The absorbed water adds mass without contributing to the molar quantity of the piperazine salt. For accurate downstream applications (e.g., quantitative analysis, reaction stoichiometry), the solution's concentration must be corrected for water content.
Methodology: Two-Stage Protocol
This involves first determining the water content of a representative solid sample and then using this value to calculate the corrected mass needed for the desired solution concentration.
Step-by-Step Protocol:
Part A: Determine Water Content (See Section 5 for detailed methods)
Using an appropriate analytical method (Karl Fischer Titration is the gold standard), determine the percentage of water (%w/w) in a representative sample of your piperazine hydrochloride solid.
Perform this analysis in triplicate for a robust average value. Let's denote the average water content as W.
Part B: Prepare Corrected Solution
Calculate Corrected Mass: Determine the mass of solid required if it were anhydrous (M_anhydrous). Then, adjust this mass to account for the water content.
Corrected Mass (M_corrected) = M_anhydrous / (1 - (W / 100))
Example: You need to prepare 100 mL of a 0.1 M solution of piperazine dihydrochloride (MW ≈ 159.06 g/mol ).
M_anhydrous = 0.1 mol/L * 0.1 L * 159.06 g/mol = 1.5906 g.
Your Karl Fischer analysis determined the water content (W) to be 2.5%.
M_corrected = 1.5906 g / (1 - (2.5 / 100)) = 1.5906 g / 0.975 = 1.6314 g .
Weighing: Using the "Weighing by Difference" protocol, accurately weigh out the calculated M_corrected.
Dissolution: Quantitatively transfer the weighed solid to a volumetric flask of the appropriate size (e.g., 100 mL).
Final Preparation: Add a portion of the desired solvent (e.g., deionized water), swirl to dissolve the solid completely, and then dilute to the calibration mark. Mix thoroughly.
Causality and Trustworthiness: This protocol directly addresses the root cause of concentration errors by analytically quantifying the non-active component (water) and adjusting the starting mass accordingly. This ensures the final molarity of the piperazine salt is accurate and true to the intended value.
Analytical Protocols for Accurate Moisture Determination
Quantifying the water content is essential for preparing accurate solutions and for stability monitoring. The two most common and powerful techniques are Karl Fischer Titration and Thermogravimetric Analysis.
Feature
Karl Fischer (KF) Titration
Thermogravimetric Analysis (TGA)
Principle
Direct chemical titration based on a stoichiometric reaction between iodine and water. [18]
Measures mass loss as a function of temperature in a controlled atmosphere. [19][20]
Specificity
Highly specific to water. Not affected by other volatile components. [21]
Measures mass loss from any volatile component (water, residual solvent, etc.).
Sensitivity
Excellent. Coulometric KF can detect water at the parts-per-million (ppm) level. [22]
Good. Typically requires a larger sample and is less sensitive than coulometric KF.
Pros
Gold standard for water determination; high accuracy and precision. [18]
Provides information on dehydration temperatures and can distinguish between different types of bound water. [23][24]
Cons
Sample must not react with KF reagents; can be more complex to run.
Not specific to water; requires careful interpretation if other volatiles are present.
Protocol: Water Determination by Volumetric Karl Fischer Titration
Principle: This method is based on the Bunsen reaction, where water reacts with iodine and sulfur dioxide in the presence of a base and a solvent (e.g., methanol). [25]The endpoint is reached when all the water is consumed, and excess iodine is detected, typically by an electrochemical sensor.
Step-by-Step Protocol:
System Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be conditioned with the KF reagent to a dry, stable endpoint. This removes any ambient moisture from the system.
Reagent Standardization: Accurately add a known amount of a certified water standard (or a sample with a known water content like sodium tartrate dihydrate) to the conditioned vessel. Titrate to the endpoint. This determines the titer of the KF reagent (mg H₂O / mL reagent). Perform in triplicate.
Sample Preparation: Using the "Weighing by Difference" method, accurately weigh approximately 50-100 mg of the piperazine hydrochloride salt and record the exact mass.
Sample Analysis: Quickly and carefully add the weighed sample to the KF titration vessel.
Titration: Begin the titration. The instrument will automatically add the KF reagent and stop at the endpoint. Record the volume of titrant consumed.
Calculation:
Water Content (mg) = Titer (mg/mL) * Titrant Volume (mL)
% Water (w/w) = (Water Content (mg) / Sample Mass (mg)) * 100
System Check: After analysis, re-run a standard to ensure the system remains calibrated.
Protocol: Water Determination by Thermogravimetric Analysis (TGA)
Principle: A TGA instrument measures the change in a sample's mass as it is heated over time. [19][20]The mass loss at specific temperatures can be correlated with the loss of volatiles, such as water of hydration.
Step-by-Step Protocol:
Instrument Setup: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.
Sample Preparation: Accurately weigh 5-10 mg of the piperazine hydrochloride salt into a clean, tared TGA pan.
Method Parameters: Set the experimental parameters. A typical method would be:
Purge Gas: Dry Nitrogen at a flow rate of 20-50 mL/min.
Temperature Program:
Equilibrate at 30°C.
Ramp the temperature from 30°C to 200°C at a rate of 10°C/min. (Note: The final temperature should be below the decomposition point of the anhydrous salt).
Analysis: Run the TGA method.
Data Interpretation: Analyze the resulting thermogram (mass vs. temperature). A step-down in the curve indicates a mass loss. The percentage mass loss in the region corresponding to water evolution (typically below 120-150°C for hydrates) represents the water content.
[19][23]
Caption: Workflow for preparing a concentration-corrected solution.
Stability and Long-Term Management
Maintaining the integrity of piperazine hydrochloride over its entire lifecycle in the lab requires adherence to international standards and best practices.
Stability Testing: The principles outlined in the International Council for Harmonisation (ICH) guidelines (specifically ICH Q1A) for stability testing of new drug substances are relevant. [26][27][28]These guidelines emphasize understanding how temperature and humidity affect a substance's quality over time. [26][28]While formal stability studies may not be necessary for all research applications, the principles of stress testing (e.g., exposure to high humidity) can help identify potential degradation products.
[26][29]* Aliquotting: For larger containers of piperazine hydrochloride, it is best practice to aliquot the material into smaller, single-use vials. This minimizes the number of times the main stock container is opened, reducing cumulative exposure to atmospheric moisture.
Periodic Re-Analysis: For critical reference standards that are stored for extended periods, it is prudent to periodically re-determine the water content before use, as container seals can fail over time. The frequency of re-testing should be based on the material's known stability and storage conditions.
[26][27]
By implementing these robust protocols and understanding the science behind them, researchers can confidently handle hygroscopic piperazine hydrochloride salts, ensuring the accuracy, integrity, and reproducibility of their scientific work.
References
Ami Instruments. (n.d.). Thermogravimetric Analysis and Crystalline Hydrates. Retrieved from [Link]
European Medicines Agency. (1995). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. Retrieved from [Link]
AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Retrieved from [Link]
Scribd. (n.d.). ICH Guidelines For Stability Testing of New Drug Substance and Drug Products. Retrieved from [Link]
U.S. Pharmacopeia. (2006). General Chapters: <671> CONTAINERS-PERMEATION. In USP29-NF24. Retrieved from [Link]
Health Canada. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Piperazine, hydrochloride (1:?). PubChem Compound Database. Retrieved from [Link]
Solubility of Things. (n.d.). Piperazine dihydrochloride. Retrieved from [Link]
Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Piperazine dihydrochloride. Retrieved from [Link]
ECA Academy. (2025, June 4). ICH: New Guideline for Stabilities. Retrieved from [Link]
Molecules. (2020, October 11). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. PMC. Retrieved from [Link]
ResearchGate. (n.d.). Thermogravimetric analysis (TGA) overlay of channel hydrates. Retrieved from [Link]
Journal of Chemical Education. (2012, December 12). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. ACS Publications. Retrieved from [Link]
USP-NF. (n.d.). <671> Containers—Performance Testing. Retrieved from [Link]
Product Quality Research Institute. (n.d.). Pharmaceutical Packaging: Moisture Permeation and Integrity Testing. Retrieved from [Link]
Wikipedia. (n.d.). Piperazine. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Piperazine Dihydrochloride. PubChem Compound Database. Retrieved from [Link]
TCA Lab / Alfa Chemistry. (n.d.). Mastering Karl Fischer Moisture Analysis: A Complete Guide. Retrieved from [Link]
CS Analytical. (n.d.). USP 671 Permeation Testing. Retrieved from [Link]
Wikipedia. (n.d.). Piperazine. Retrieved from [Link]
Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]
WorldofTest.com. (2025, August 13). Karl Fischer Titration - Precise Moisture Analysis Made Easy. Retrieved from [Link]
ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]
Ibis Scientific, LLC. (2025, May 19). The Role of Desiccants in Protecting Hygroscopic Chemicals. Retrieved from [Link]
Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]
Sciencemadness Wiki. (2019, April 17). Karl Fischer titration. Retrieved from [Link]
Preventing racemization during synthesis of (S)-1-acetyl-3-methylpiperazine
Technical Support Center: Synthesis of (S)-1-acetyl-3-methylpiperazine A Guide to Maintaining Chiral Purity Introduction: The synthesis of enantiomerically pure compounds such as (S)-1-acetyl-3-methylpiperazine is a crit...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of (S)-1-acetyl-3-methylpiperazine
A Guide to Maintaining Chiral Purity
Introduction: The synthesis of enantiomerically pure compounds such as (S)-1-acetyl-3-methylpiperazine is a critical task in pharmaceutical development, where stereochemistry dictates therapeutic efficacy and safety. A significant challenge in the synthesis of this chiral piperazine derivative is the potential for racemization, particularly during the N-acetylation step. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers and drug development professionals navigate the complexities of this synthesis and preserve the desired stereochemical integrity.
Frequently Asked Questions (FAQs)
Q1: What are the primary causes of racemization during the synthesis of (S)-1-acetyl-3-methylpiperazine?
A1: Racemization, the conversion of a chiral molecule into a mixture of equal parts of both enantiomers, is a common pitfall in the synthesis of optically active compounds.[1] In the context of synthesizing (S)-1-acetyl-3-methylpiperazine, racemization can be triggered by several factors, primarily during the N-acetylation of (S)-3-methylpiperazine. The key mechanisms to be aware of include:
Formation of Achiral Intermediates: The reaction conditions, particularly the presence of strong bases or high temperatures, can facilitate the formation of transient achiral intermediates like enolates. These planar intermediates can then be protonated from either face with equal probability, leading to a racemic mixture.[1]
Base-Catalyzed Epimerization: The presence of a base can abstract the proton at the chiral center (C3), leading to a planar carbanion. Subsequent reprotonation can occur from either side, resulting in racemization. The basicity and steric hindrance of the base used play a crucial role; stronger, less hindered bases are more likely to cause racemization.[2]
Over-activation in Acylation: During N-acetylation, if a highly reactive acylating agent is used in combination with a strong base, it can lead to the formation of an oxazolone intermediate, especially if the starting material is an N-protected amino acid derivative.[3][4] This intermediate has an acidic proton at the chiral center, which is easily abstracted, leading to racemization.[3][4]
Q2: How can I accurately determine the enantiomeric excess (%ee) of my (S)-1-acetyl-3-methylpiperazine sample?
A2: Accurate determination of enantiomeric excess is crucial for quality control. The most reliable and widely used method is Chiral High-Performance Liquid Chromatography (HPLC) .
Methodology: Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for separating piperazine derivatives.[5]
Typical Conditions: A common starting point for method development would be a Chiralpak® IC column with a mobile phase consisting of a mixture of acetonitrile, methanol, and a small amount of an amine modifier like diethylamine (DEA).[5][6] The DEA is often critical for improving the peak shape and resolution of basic analytes.[5]
Detection: A UV detector is typically used. If the molecule lacks a strong chromophore, pre-column derivatization with a UV-active agent can be employed to enhance sensitivity.[5][6]
Q3: Are there alternative synthetic routes to (S)-3-methylpiperazine that can minimize the risk of racemization from the outset?
A3: Yes, starting with a highly enantiopure precursor is fundamental. Several stereoselective methods have been developed for the synthesis of chiral piperazines:
From Chiral Pool Starting Materials: A robust strategy involves starting from readily available chiral molecules, such as α-amino acids.[7][8] This approach embeds the desired stereochemistry from the beginning of the synthetic sequence.
Asymmetric Hydrogenation: Catalytic asymmetric hydrogenation of pyrazines or their derivatives is a powerful method for producing chiral piperazines with high enantioselectivity.[9][10] For instance, Ir-catalyzed hydrogenation of pyrazines activated by alkyl halides has been shown to yield chiral piperazines with up to 96% ee.[9]
Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis of (S)-1-acetyl-3-methylpiperazine, focusing on the critical N-acetylation step.
Problem 1: Significant Loss of Enantiomeric Excess (%ee) after N-Acetylation
Potential Causes & Solutions:
Potential Cause
Detailed Explanation & Recommended Solution
Harsh Reaction Conditions
Explanation: High temperatures and prolonged reaction times can provide the energy needed to overcome the activation barrier for racemization. Solution: Conduct the acetylation at a lower temperature (e.g., 0 °C to room temperature). Monitor the reaction closely by TLC or HPLC to determine the minimum time required for completion.
Inappropriate Base Selection
Explanation: Strong, non-hindered bases like sodium hydroxide or potassium carbonate can readily deprotonate the chiral center. The basicity and steric hindrance of the chosen base are critical factors.[2] Solution: Opt for a milder, sterically hindered organic base such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine.[2] These bases are less likely to abstract the proton at the stereocenter.
Choice of Acetylating Agent
Explanation: Highly reactive acetylating agents, such as acetyl chloride in the presence of a strong base, can promote the formation of racemization-prone intermediates. Solution: Use a less reactive acetylating agent like acetic anhydride. Alternatively, employ peptide coupling reagents known to suppress racemization, such as those used in combination with additives like 1-hydroxybenzotriazole (HOBt).[11]
Dissolve (S)-3-methylpiperazine in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran).
Cool the solution to 0 °C in an ice bath.
Add a mild, sterically hindered base such as N,N-diisopropylethylamine (DIPEA) (1.1 equivalents).
Slowly add acetic anhydride (1.05 equivalents) dropwise to the cooled solution while stirring.
Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS.
Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Problem 2: Incomplete Acetylation Reaction
Potential Causes & Solutions:
Potential Cause
Detailed Explanation & Recommended Solution
Insufficient Reagent Stoichiometry
Explanation: Using less than one equivalent of the acetylating agent will naturally lead to incomplete conversion. Solution: Ensure the use of a slight excess (e.g., 1.05-1.1 equivalents) of the acetylating agent to drive the reaction to completion.
Low Reaction Temperature
Explanation: While low temperatures are beneficial for preventing racemization, they can also slow down the reaction rate. Solution: If the reaction is sluggish at 0 °C, allow it to slowly warm to room temperature while continuing to monitor its progress. A balance must be struck between reaction rate and chiral purity.
Poor Solubility of Starting Material
Explanation: If the (S)-3-methylpiperazine is not fully dissolved, the reaction will be heterogeneous and slow. Solution: Choose a solvent in which the starting material has good solubility. If necessary, a co-solvent system can be employed.
Visualizing the Racemization Pathway
The following diagram illustrates the base-catalyzed racemization mechanism at the C3 position of the piperazine ring.
Caption: Base-catalyzed racemization of 3-methylpiperazine.
References
Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Benchchem.
Huang, W.-X., Liu, L.-J., et al. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters.
Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry (RSC Publishing).
Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.
A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules (MDPI).
A stereospecific synthesis of tetra-substituted chiral piperazines. Tetrahedron Letters.
Enantioselective Henry Reaction Catalyzed by Chiral Piperazine Derivatives. Acta Chimica Slovenica.
Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Organic Chemistry Frontiers (RSC Publishing).
N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA). Molecules (MDPI).
Diastereoselective alkylation of (3S)- and (3R)-3-methylpiperazine-2,5-dione derivatives. A convenient approach to both (S)- and (R)-alanine. The Journal of Organic Chemistry.
Racemization and Asymmetric Transformation of α-Substituted Carboxylic Acids.
Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. Molecules (MDPI).
Racemization. Wikipedia.
Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.
N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acetyl)-l-phenylalanylamido-2-deoxy-d-glucose (NAPA). ResearchGate.
Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives. Google Patents.
Recent Advances in Asymmetric Synthesis of Chiral Amides and Peptides: Racemization-free Coupling Reagents. ResearchGate.
Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. ResearchGate.
Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. Journal of the American Chemical Society.
Synthesis of (A) 1-Acetyl-4-(3-methyl-4-nitrophenyl)piperazine. PrepChem.com.
Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. Indian Journal of Heterocyclic Chemistry.
Synthesis of piperazines. Organic Chemistry Portal.
Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules (MDPI).
A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing bis-acetylation side products in piperazine synthesis.
Audience: Researchers, Process Chemists, and Drug Development Scientists.
Objective: Achieve high selectivity for N-acetylpiperazine (Mono) over N,N'-diacetylpiperazine (Bis).
Diagnostic & Mechanistic Insight
The Core Problem: Piperazine is a symmetric diamine.[1] In a standard reaction with an acetylating agent (e.g., acetic anhydride), the statistical probability and the nucleophilicity of the intermediate N-acetylpiperazine often lead to the "Bis" impurity.
Although the amide group in N-acetylpiperazine is electron-withdrawing (lowering the pKa of the distal nitrogen to ~8.9 compared to piperazine's ~9.8), the remaining amine is still nucleophilic enough to react with any excess acetylating agent present in the local reaction environment.
Reaction Pathway Analysis
The following diagram illustrates the competitive pathways and the critical control points (pH and Stoichiometry) required to divert the reaction toward the Mono product.
Figure 1: Reaction pathway showing the direct route (prone to bis-acetylation) versus the pH-controlled monohydrochloride route.
Experimental Protocols (Troubleshooting Guides)
Protocol A: The "Monohydrochloride" Method (Recommended)
Best for: High selectivity (>90%) and ease of purification.
Mechanism: By adding exactly 1 equivalent of acid, you create a statistical distribution where the majority of piperazine molecules are monoprotonated. The protonated nitrogen (
) is non-nucleophilic, leaving only the free nitrogen available for acetylation [1].[1]
Basify to pH >12 using NaOH pellets or 50% NaOH solution.
Extract with Dichloromethane (DCM) (
mL).
Dry over
and concentrate.
Protocol B: The "High Dilution / Excess" Method
Best for: Scenarios where unreacted piperazine can be easily recycled (e.g., industrial continuous flow).
Mechanism: Le Chatelier’s principle. A massive excess of piperazine ensures that the acetylating agent is statistically far more likely to encounter a fresh piperazine molecule than an already reacted Mono product [2].
Parameters:
Stoichiometry: 4:1 to 5:1 (Piperazine : Acylating Agent).
Addition: Inverse addition (Add Acylating agent into the Piperazine solution).
Purification Strategy: The "Acid-Base Swing"
If you detect Bis-product in your crude mixture, do not rely on silica chromatography immediately (piperazines streak on silica). Use their physicochemical properties to separate them.[2]
Logic:
Bis-acetylpiperazine: Neutral (Diamide). No basic nitrogen.
Figure 2: Acid-Base extraction strategy to remove neutral bis-acetylated impurities.
Frequently Asked Questions (FAQs)
Q1: Why does my reaction yield 30% Bis-product even when using 1:1 stoichiometry?A: In a 1:1 mixture without pH control, the reaction is governed by statistical kinetics. As the concentration of Mono-product rises, it competes with the remaining Piperazine for the acylating agent. Although Piperazine is more basic, local concentration effects (hotspots) during the addition of acetic anhydride often cause "double hits" on the same molecule.
Fix: Switch to Protocol A (Monohydrochloride) or increase Piperazine equivalents to 4:1.
Q2: Can I use Acetyl Chloride instead of Acetic Anhydride?A: Acetyl Chloride is generally too reactive for selective mono-acetylation in a simple mix. It reacts almost diffusion-controlled, leading to higher Bis formation.
Exception: If you use a two-phase system (Schotten-Baumann conditions) with a specific pH buffer (pH 4.5–5.0), you can control it, but Acetic Anhydride is milder and more selective for this specific transformation [3].
Q3: How do I remove unreacted Piperazine from my Mono-product?A: Piperazine is extremely water-soluble.
Distillation: Piperazine boils at ~146°C; N-acetylpiperazine boils higher. Vacuum distillation is effective.
Hexahydrate Precipitation: If using large scales, adding water/isopropanol can precipitate Piperazine Hexahydrate, leaving the Mono-product in solution [4].
Brine Wash: In the "Acid-Base Swing" (Figure 2), if you saturate the basic aqueous layer with NaCl (salting out) before the final DCM extraction, the Mono-product extracts efficiently, while the highly polar free Piperazine tends to remain in the brine.
Q4: What is the pKa rationale for the Monohydrochloride method?A: Piperazine has two pKa values:
and [5].
At 1 eq of acid, the solution contains mostly monoprotonated species (
).
The
group is electron-withdrawing (inductive effect), lowering the nucleophilicity of the free amine slightly, but more importantly, the itself cannot react.
Once the free amine reacts to form an amide, the molecule becomes
. The amide is neutral. The remaining ammonium is unreactive.
Thus, the second acetylation is chemically blocked until you add base.
Comparative Data: Yield vs. Selectivity
Method
Reagent Ratio (Pip:Acyl)
Typical Yield (Mono)
Bis-Impurity Level
Purification Difficulty
Direct Mixing
1 : 1
45 - 55%
High (20-30%)
Difficult (Chromatography)
High Dilution
5 : 1
80 - 90%*
Very Low (<5%)
Moderate (Recycle Pip)
Mono-HCl Salt
1 : 1
85 - 92%
Low (<5%)
Easy (Extraction)
Boc-Protection
1 : 1 (2 steps)
>95%
~0%
High (2 steps + TFA)
*Yield calculated based on Acylating agent.
References
Selective Monoacylation via Ionic Immobilization/Salts
Source:Tetrahedron Letters, "Mono-acylation of piperazine and homopiperazine via ionic immobilization".[5]
Stoichiometric Control & Flow Chemistry
Source:BenchChem Technical Support, "Strategies to achieve selective mono-acyl
Acetylation in Aqueous Media (Brine/Buffer)
Source:Journal of Chemical Sciences, "Efficient acetylation of primary amines... in environmentally benign brine solution".
Purification via Hexahydrate Precipitation
Source:BenchChem Technical Support, "Purification of Piperazine-Containing Compounds".[1]
Technical Support Center: Stability & Handling of 1-(3-Methyl-piperazin-1-yl)-ethanone HCl
Executive Summary & Molecular Profile[1] 1-(3-Methyl-piperazin-1-yl)-ethanone HCl is a bifunctional building block containing a secondary amine (piperazine ring) and an acetamide group.[1] In aqueous environments, its st...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecular Profile[1]
1-(3-Methyl-piperazin-1-yl)-ethanone HCl is a bifunctional building block containing a secondary amine (piperazine ring) and an acetamide group.[1] In aqueous environments, its stability is governed by the competition between amide hydrolysis (acid/base catalyzed) and oxidative degradation of the secondary amine.[1]
As a Senior Application Scientist, I advise treating this compound as conditionally stable . While the acetamide bond is robust at neutral pH, the HCl salt form creates an acidic microenvironment upon dissolution, which can accelerate degradation if not buffered.
Stereochemistry does not alter chemical stability but requires specific chiral QC methods.[1]
Mechanisms of Degradation (The "Why")
To troubleshoot effectively, you must understand the underlying degradation pathways. This is not random decomposition; it is predictable organic chemistry.
A. Amide Hydrolysis (The Primary Risk)
The acetyl group is susceptible to hydrolysis, releasing acetic acid and the free piperazine derivative.[1]
Acidic Conditions (pH < 3): The carbonyl oxygen protonates, making the carbonyl carbon electrophilic and susceptible to water attack.[1] Note: Dissolving the HCl salt in pure water creates this condition.
The secondary amine (N4 position) is electron-rich.[1] In the presence of dissolved oxygen or peroxides (common impurities in low-grade solvents), it can form an N-oxide .[1] This is often observed as a "yellowing" of the solution over time.
C. Visualizing the Pathways
The following diagram maps the degradation logic you must anticipate during LC-MS analysis.
Figure 1: Predicted degradation pathways for 1-(3-Methyl-piperazin-1-yl)-ethanone HCl in aqueous media.
Protocol: Preparation of Stable Stock Solutions
The Error: Dissolving the HCl salt directly in unbuffered water and storing it.
The Fix: Use a buffered system to clamp the pH in the "Stability Window" (pH 5.0 – 7.0).
Step-by-Step Methodology
Calculate the Buffer:
Do not use Phosphate Buffered Saline (PBS) if downstream chemistry involves calcium or magnesium (precipitation risk).
Recommended: 50 mM Ammonium Acetate (pH 5.5) or HEPES (pH 7.0).
Why? Ammonium acetate is volatile (LC-MS compatible) and buffers the acidic HCl salt effectively.
Dissolution (The "Cold Start"):
Weigh the compound.
Chill the buffer to 4°C before adding the solid.
Reasoning: Dissolution is often exothermic; heat accelerates immediate hydrolysis.
Filtration:
Filter through a 0.22 µm PVDF or PES membrane.
Critical: Do not use Nylon filters if the solution is acidic, as they can leach extractables.
Storage:
Aliquot into small volumes (avoid freeze-thaw).
Store at -20°C or -80°C .
Stability duration: ~3 months at -20°C; <24 hours at Room Temp.
Troubleshooting Guide & FAQs
This section addresses specific observations users encounter in the lab.
Q1: My aqueous solution turned faint yellow after 2 days at room temperature. Is it still usable?
Diagnosis: Oxidative degradation (N-oxide formation).[1]
Mechanism: Piperazines are sensitive to air oxidation and photo-oxidation.[1]
Action:
If the impurity is <2%, it may be usable for rough screening.
Prevention: Degas your buffers (sonication/vacuum) and store under nitrogen/argon. Wrap vials in foil to exclude light.
Q2: I neutralized the HCl salt with NaOH, and the solution became cloudy.
Diagnosis: Precipitation of the Free Base.
Mechanism: The HCl salt is highly soluble. The free base (neutral amine) is significantly less polar. At pH > 9, the secondary amine deprotonates, reducing solubility.
Action:
Check the pH.[4][5] If it is >9, add dilute HCl or acetic acid to lower pH back to ~7.
If high pH is required for your assay, add a co-solvent like DMSO (up to 5-10%) to maintain solubility.
Q3: LC-MS shows a split peak for the parent mass. Is my compound impure?
Diagnosis: Rotamers (Likely False Alarm).
Mechanism: The N-acetyl bond has partial double-bond character, restricting rotation.[1] This creates cis and trans rotamers observable on NMR and sometimes separable on slow HPLC gradients.
Verification:
Heat the NMR tube (if possible) or change the HPLC column temperature. Rotamers will coalesce or change ratio.
If the masses are identical, it is likely rotamerism, not impurity.
Q4: We see a mass of [M-42] in our stock solution after 1 week.
Diagnosis: Deacetylation (Hydrolysis).[1]
Mechanism: You likely stored the solution in an acidic state (unbuffered HCl salt in water). The acid catalyzed the cleavage of the acetyl group.
Action: Discard the stock. Prepare fresh in 50 mM Ammonium Bicarbonate (pH 7.4) or similar buffer.
Analytical Validation Parameters
When setting up QC for this molecule, use these parameters to validate stability.
Parameter
Method
Acceptance Criteria
Identity
1H-NMR (D2O)
Confirm Acetyl singlet (~2.1 ppm) and C-Methyl doublet.
Purity
HPLC (C18, 0.1% Formic Acid)
>95% Area. Watch for early eluting amine (hydrolysis product).
Water Content
Karl Fischer
HCl salts are hygroscopic.[1] High water content throws off molarity calculations.
Chloride Content
Ion Chromatography / Titration
Confirm 1:1 stoichiometry of the salt.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 12602882, 1-(Piperazin-1-yl)ethanone hydrochloride. Retrieved February 17, 2026 from [Link]
Freeman, S. A., et al. (2011). Thermal Degradation and Oxidation of Aqueous Piperazine for Carbon Dioxide Capture.[1][2] University of Texas at Austin.[2] (Mechanistic basis for piperazine oxidation). Retrieved from [Link]
Fosbøl, P. L., et al. (2011). Aqueous Solubility of Piperazine and 2-Amino-2-methyl-1-propanol. Journal of Chemical & Engineering Data. (Solubility data for piperazine derivatives). Retrieved from [Link]
World Health Organization (2006).Expert Committee on Drug Dependence: Piperazine Derivatives Stability. (General stability guidelines for piperazine pharmacophores).
Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) provided by your vendor before handling.
Technical Support Center: Extraction Optimization for 1-Acetyl-3-methylpiperazine
Strategic Overview: The "Amide-Amine" Challenge Welcome to the technical support guide for 1-acetyl-3-methylpiperazine (AMP). This molecule presents a specific extraction challenge due to its dual functionality: it conta...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Overview: The "Amide-Amine" Challenge
Welcome to the technical support guide for 1-acetyl-3-methylpiperazine (AMP). This molecule presents a specific extraction challenge due to its dual functionality: it contains a basic secondary amine (N4) and a neutral amide (N1).
Successful extraction of the free base requires a precise pH window. You must exceed the pKa of the secondary amine to ensure it is neutral (lipophilic) while avoiding extreme alkalinity that could hydrolyze the acetyl amide bond. Furthermore, small piperazine derivatives are notoriously water-soluble, often requiring "salting out" to achieve acceptable recovery.
Module 1: Critical Parameters & Theoretical Foundation
Before beginning your extraction, review these governing physicochemical parameters.
The pKa Landscape
The extraction efficiency depends on the Henderson-Hasselbalch equation. To extract the free base into an organic solvent, the aqueous pH must be significantly higher than the pKa of the conjugate acid.
Parameter
Estimated Value
Context
pKa (N4-H)
8.2 – 8.5
Estimated based on 1-acetylpiperazine data [1].[1] The acetyl group is electron-withdrawing, lowering the pKa compared to unsubstituted piperazine (~9.8).
pKa (N1-Acetyl)
Neutral
The amide nitrogen is not basic. It does not protonate under extraction conditions.
Target pH
11.0 – 12.0
At pH 10.5 (pKa + 2), >99% of the molecule exists as the free base.
Stability Limit
pH < 13.0
Avoid pH >13 or temperatures >30°C to prevent amide hydrolysis [2].
Solubility Profile (LogD)
AMP is a small, polar molecule. Even in its free base form, it retains significant water solubility.
Risk: Simple extraction with Dichloromethane (DCM) or Ethyl Acetate (EtOAc) without additives often results in yields <60% because the partition coefficient (
) favors the aqueous phase.
Solution: You must increase the ionic strength of the aqueous phase (Salting Out) to push the organic molecule into the organic layer.
Module 2: Validated Extraction Protocol ("The Cold-Salting Method")
This protocol assumes you are starting with an acidic aqueous solution (e.g., a reaction mixture or an HCl salt dissolved in water).
Reagents Required[1][2]
Base: 50% NaOH (w/w) or Saturated Potassium Carbonate (
).
Salt: Sodium Chloride (NaCl), solid.
Solvent: Dichloromethane (DCM). Note: DCM is superior to EtOAc for polar piperazines.
Step-by-Step Workflow
Temperature Control: Cool the starting aqueous solution to 0–5°C using an ice bath.
Reason: Low temperature inhibits the hydrolysis of the acetyl group during the exothermic basification step.
Basification: Dropwise add the Base while stirring vigorously. Monitor pH using a calibrated probe (not just paper).
Target: Adjust pH to 11.5 – 12.0 .
Caution: Do not overshoot to pH 14.
Salting Out (Critical Step): Add solid NaCl to the solution until saturation is reached (undissolved salt remains visible). Stir for 10 minutes.
Mechanism:[2][3][4][5] The "Common Ion Effect" and increased ionic strength dramatically reduce the water solubility of the organic free base.
Extraction:
Add DCM (ratio 1:1 v/v relative to aqueous phase).
Shake/Stir vigorously for 5 minutes.
Allow phases to separate. Collect the lower organic layer.
Repeat extraction 2 more times (Total 3x extractions).
Drying & Concentration:
Combine organic layers.
Dry over anhydrous Sodium Sulfate (
).
Filter and concentrate under reduced pressure (Rotovap) at <40°C.
Workflow Visualization
Figure 1: Optimized "Cold-Salting" extraction workflow for 1-acetyl-3-methylpiperazine.
Module 3: Troubleshooting Guide
Use this decision tree to diagnose issues with yield or purity.
Issue 1: Low Recovery (<50%)
Diagnosis: The molecule is likely staying in the water layer due to high polarity or insufficient pH.
Check 1: Did you reach pH 11.5? (At pH 9.0, ~10-20% might still be protonated).
Check 2: Did you saturate with NaCl? This is non-negotiable for this molecule.
Check 3: Are you using Ethyl Acetate? Switch to DCM; it extracts polar amines much better.
Issue 2: Impurity: Deacetylation (Presence of 2-methylpiperazine)
Diagnosis: Hydrolysis of the amide bond.
Cause: The pH was likely too high (>13) or the solution was heated while basic.
Fix: Keep T < 10°C during basification. Use
instead of NaOH if precise pH control is difficult.
Issue 3: Emulsions
Diagnosis: Piperazines act as surfactants.
Fix: The "Salting Out" step usually prevents this. If an emulsion persists, filter the biphasic mixture through a pad of Celite.
Troubleshooting Logic Diagram
Figure 2: Logic tree for diagnosing extraction failures.
Module 4: Frequently Asked Questions (FAQs)
Q: Can I use Ethyl Acetate (EtOAc) instead of DCM to be "greener"?A: You can, but expect a yield drop of 10-20%. If you must use EtOAc, perform 5 extractions instead of 3 and ensure the aqueous phase is fully saturated with NaCl.
Q: Why not just go to pH 14 to be safe?A: Unlike simple amines, your molecule has an amide group (the acetyl part). At pH 14, hydroxide ions (
) act as nucleophiles and can attack the carbonyl carbon, cleaving the acetyl group and leaving you with 2-methylpiperazine [3].
Q: My product is an oil. How do I solidify it?A: 1-acetyl-3-methylpiperazine free base is likely a low-melting solid or viscous oil. If it fails to crystallize, dissolve it in a small amount of diethyl ether and cool to -20°C, or convert it to an HCl or oxalate salt for solid storage.
Q: Does the position of the methyl group (C3) affect the pKa?A: Minimally. While the exact pKa of the 3-methyl isomer is not standard literature data, alkyl groups are weakly electron-donating. It might slightly increase the basicity of N4 compared to 1-acetylpiperazine (pKa ~8.5), potentially pushing it toward 8.6–8.7. The recommended pH of 11.5 covers this shift safely.
References
PubChem. (2025).[6][7] 1-Acetylpiperazine Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]
Chemistry Steps. (2022). Base-Catalyzed Hydrolysis of Amides. Retrieved from [Link]
LibreTexts Chemistry. (2020). Hydrolysis of Amides. Retrieved from [Link][2][3][7][8][9]
Mass Spectrometry Fragmentation Guide: 1-Acetyl-4-Methylpiperazine
This guide details the mass spectrometry fragmentation patterns of 1-Acetyl-4-methylpiperazine , a critical structural motif in pharmaceutical synthesis and metabolite identification (e.g., piperazine-based antihistamine...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the mass spectrometry fragmentation patterns of 1-Acetyl-4-methylpiperazine , a critical structural motif in pharmaceutical synthesis and metabolite identification (e.g., piperazine-based antihistamines and antipsychotics).
Content Type: Technical Comparison & Application Guide
Audience: Analytical Chemists, DMPK Researchers, and Drug Development Scientists
Executive Summary
1-Acetyl-4-methylpiperazine (AMP) serves as a vital diagnostic marker in the analysis of piperazine-derived pharmaceuticals. Its fragmentation behavior is distinct due to the interplay between the basic tertiary amine (N4) and the neutral amide (N1). This guide compares AMP’s spectral signature against its metabolic precursors (1-Methylpiperazine) and structural analogs, providing a self-validating protocol for its identification in complex matrices.
Understanding the physics of ion dissociation is required to predict spectral behavior across different instruments (Triple Quad vs. Q-TOF).
Electron Ionization (EI) – 70 eV
In EI, the molecular ion (
, m/z 142) is formed but is energetically unstable. The charge can localize on the amide nitrogen or the tertiary amine, driving two competing pathways.
Pathway A (Amide-Driven):
-cleavage adjacent to the amide nitrogen typically leads to the loss of the acetyl radical (, 43 Da), yielding a signal at m/z 99 .
Pathway B (Ring Cleavage): The piperazine ring undergoes complex retro-Diels-Alder (RDA) type fragmentations. The base peak is consistently m/z 70 , representing the iminium ion formed after ring opening and loss of the acetylated fragment.
Diagnostic Ions:
m/z 142: Molecular ion (Moderate intensity).
m/z 99: Loss of acetyl group (
).
m/z 70: Base peak (Piperazine ring fragment,
).
m/z 58: Methylated aziridinium species (
).
Electrospray Ionization (ESI) – CID MS/MS
In LC-MS, the molecule forms a stable protonated precursor
at m/z 143 . Fragmentation is driven by Collision-Induced Dissociation (CID).[2]
Primary Transition (Loss of Ketene): The most energetically favorable pathway is the neutral loss of ketene (
, 42 Da) via a 4-membered transition state rearrangement at the amide. This yields the protonated 1-methylpiperazine ion at m/z 101 .
Secondary Transition (Ring Opening): High collision energies fragment the m/z 101 product further into m/z 70 and m/z 58 , mimicking the EI pattern but from an even-electron precursor.
Visualization of Signaling Pathways
Caption: Comparative fragmentation pathways of 1-Acetyl-4-methylpiperazine in EI (radical-driven) vs. ESI (charge-driven) modes.
Comparative Performance Guide
This section objectively compares 1-Acetyl-4-methylpiperazine against its direct structural analogs. This comparison is crucial for distinguishing metabolites (e.g., N-dealkylation vs. N-acetylation) in pharmacokinetic studies.
Table 1: Spectral Distinction Matrix
Feature
1-Acetyl-4-methylpiperazine
1-Methylpiperazine (Precursor)
1-Acetylpiperazine (Analog)
Precursor Ion (ESI)
m/z 143
m/z 101
m/z 129
Primary Fragment (MS2)
m/z 101 (Loss of 42 Da)
m/z 70 (Loss of 31 Da)
m/z 87 (Loss of 42 Da)
Base Peak (EI)
m/z 70
m/z 58
m/z 56
Retention Behavior (RP-LC)
Moderate (Amide increases lipophilicity)
Weak (Elutes in void volume often)
Moderate
Diagnostic Utility
Loss of Ketene (-42 Da) confirms N-acetyl group.
Difficult to retain; requires HILIC or ion-pairing.
Distinguishable by mass shift (-14 Da vs Acetyl-Methyl).
Expert Insight:
The Neutral Loss of 42 Da (Ketene) is the "gold standard" diagnostic for identifying N-acetylated piperazines in LC-MS/MS. If you observe a transition of
, it confirms the acetyl group is on a nitrogen atom, distinguishing it from potential isobaric oxidation products.
This protocol is designed for self-validation. It uses the diagnostic transitions identified above to ensure specificity in complex biological matrices (e.g., plasma or urine).
Workflow Overview
Sample Prep: Protein precipitation (avoid LLE due to polarity).
Chromatography: HILIC or High-pH Reversed Phase.
Detection: MRM Mode (Positive ESI).
Step-by-Step Methodology
1. Chromatographic Separation (High-pH RP)
Rationale: Piperazines are basic (
). Standard acidic mobile phases result in poor retention and peak tailing. High pH keeps the tertiary amine neutral, improving retention.
Column: C18 with hybrid particles (stable up to pH 12), e.g., Waters XBridge or Phenomenex Gemini.
Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 5 minutes.
2. Mass Spectrometry Parameters (Triple Quadrupole)
Cone Voltage: 30 V (Optimize to prevent in-source fragmentation of the labile amide).
MRM Transitions:
Quantifier:
(CE: 15-20 eV). Rationale: High abundance, specific loss of ketene.
Qualifier 1:
(CE: 30-35 eV). Rationale: Structural confirmation of piperazine core.
Qualifier 2:
(CE: 40 eV). Rationale: High energy fragment for specificity.
3. Data Validation Criteria
Retention Time: Must match standard
min.
Ion Ratio: The ratio of (101/70) product ions must be consistent with the reference standard within
.
Workflow Diagram
Caption: Standardized LC-MS/MS workflow for the specific detection of Acetyl-methylpiperazine.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 550758, 1-Acetyl-4-methylpiperazine. Retrieved from [Link]
MassBank of North America. GC-MS Spectrum of 1-Acetyl-4-methylpiperazine (Accession: JP010026). Retrieved from [Link]
Welz, A., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules. Retrieved from [Link]
Ji, X., et al. (2012). A high-sensitivity LC-MS/MS method for the determination of 4-methyl-piperazine-1-carbodithioc acid...[5][6]. Biomedical Chromatography.[5][6] Retrieved from [Link]
SpectraBase. 1-Acetyl-4-methylpiperazine Mass Spectrum. Wiley Science Solutions. Retrieved from [Link]
A Researcher's Guide to Differentiating N-Acetyl and Amine Groups in Piperazines using FTIR Spectroscopy
Introduction: The Analytical Imperative in Piperazine Chemistry The piperazine ring is a ubiquitous scaffold in medicinal chemistry and drug development, forming the core of numerous therapeutic agents. Its two nitrogen...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Imperative in Piperazine Chemistry
The piperazine ring is a ubiquitous scaffold in medicinal chemistry and drug development, forming the core of numerous therapeutic agents. Its two nitrogen atoms offer versatile sites for chemical modification, allowing for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties. A common and critical modification is N-acetylation, which transforms a secondary amine into a tertiary amide. This seemingly simple conversion drastically alters the molecule's polarity, hydrogen bonding capability, and metabolic stability.
For researchers engaged in the synthesis, process development, or quality control of piperazine-containing compounds, a rapid, reliable, and non-destructive method for confirming this transformation is essential. Fourier Transform Infrared (FTIR) spectroscopy emerges as an indispensable tool for this purpose. It provides a distinct molecular fingerprint, allowing for the direct observation of functional group changes.
This guide provides an in-depth comparison of the FTIR spectral signatures of the secondary amine groups in unsubstituted piperazine versus the N-acetyl (tertiary amide) group in its acetylated derivatives. We will delve into the underlying principles of the key vibrational modes, present a detailed experimental protocol, and offer field-proven insights to ensure accurate and reproducible spectral interpretation.
The Vibrational Language of Amines and Amides
FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites specific vibrational modes within its chemical bonds. The frequency of these vibrations is dependent on the bond type, the mass of the atoms involved, and the overall molecular environment. For piperazines, the key is to distinguish the vibrations of the secondary amine (R₂N-H) from those of the tertiary amide (R₂N-C=O).
Secondary Amines (e.g., Piperazine): The defining feature of a secondary amine is the presence of a single nitrogen-hydrogen (N-H) bond. This gives rise to characteristic stretching and bending vibrations. In contrast to primary amines which show two N-H stretching bands (symmetric and asymmetric), secondary amines exhibit only one.[1][2] Tertiary amines, lacking an N-H bond, show no absorption in this region, a critical point for comparison.[3][4][5]
N-Acetyl Group (Tertiary Amide): The acetylation of a piperazine nitrogen removes the N-H bond and introduces a carbonyl group (C=O) directly attached to the nitrogen. This creates a tertiary amide, whose most prominent feature is the powerful carbonyl stretch, often referred to as the "Amide I" band. The absence of the N-H bond means there will be no N-H stretching or bending vibrations associated with this nitrogen atom.
Comparative FTIR Analysis: Piperazine vs. N-Acetylpiperazine
The most effective way to understand the spectral changes upon acetylation is a side-by-side comparison. The disappearance of amine-specific peaks and the appearance of strong amide peaks provide definitive evidence of the chemical transformation.
The Spectral Signature of Unsubstituted Piperazine
A standard FTIR spectrum of piperazine is characterized by the following key absorptions:
N-H Stretch: A single, medium-to-weak, and relatively sharp peak is typically observed in the 3350-3250 cm⁻¹ region.[2][4][6] This peak is a clear indicator of the secondary amine group.
C-H Stretch: Strong, sharp peaks between 2950 cm⁻¹ and 2800 cm⁻¹ arise from the symmetric and asymmetric stretching of the C-H bonds in the methylene (-CH₂) groups of the piperazine ring.[7][8]
N-H Bend (Wag): A strong and often broad absorption band appears in the 910-665 cm⁻¹ range, which is characteristic of the out-of-plane bending of the N-H bond.[1] For secondary amines specifically, this peak is found between 750-700 cm⁻¹.[4]
C-N Stretch: Aliphatic amines display C-N stretching vibrations as medium or weak bands in the fingerprint region, typically between 1250-1020 cm⁻¹.[1]
The Spectral Signature of N-Acetylpiperazine
When one of the piperazine nitrogens is acetylated, the spectrum is fundamentally altered. The resulting molecule, 1-Acetylpiperazine, contains both a secondary amine and a tertiary amide, leading to a more complex but highly informative spectrum.
Disappearance/Attenuation of Peaks: While one N-H group remains, the overall intensity of the N-H stretching and bending bands may be reduced compared to unsubstituted piperazine. If the molecule were to be di-acetylated, these N-H related peaks would disappear entirely.
Appearance of Key N-Acetyl Peaks:
Amide I (C=O Stretch): This is the most crucial new peak. A very strong, sharp absorption band will appear in the region of 1670-1630 cm⁻¹ .[9][10] This band is characteristic of the carbonyl group in a tertiary amide and its presence is unambiguous proof of acetylation.
C-H Bending (from Acetyl CH₃): The introduction of the acetyl's methyl group gives rise to a characteristic C-H deformation band around 1370 cm⁻¹ .[11][12]
C-N Stretch (Amide): The stretching of the C-N bond within the amide group also contributes to the fingerprint region, often seen as a strong band.
Data Summary: Characteristic Peak Comparison
The following table summarizes the key diagnostic peaks for differentiating between the secondary amine in piperazine and the N-acetyl group.
Functional Group
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Typical Intensity
Notes
Secondary Amine
N-H Stretch
3350 - 3250
Medium to Weak
Single peak. Absent in tertiary amines.
(in Piperazine)
C-H Stretch (Aliphatic)
2950 - 2800
Strong
Multiple sharp peaks from the ring CH₂.
N-H Bend (Wag)
750 - 700
Strong, Broad
Confirms the presence of a secondary amine.
C-N Stretch
1250 - 1020
Weak to Medium
Located in the complex fingerprint region.
N-Acetyl Group
Amide I (C=O Stretch)
1670 - 1630
Very Strong
Primary diagnostic peak for acetylation.
(Tertiary Amide)
C-H Stretch (Aliphatic)
2950 - 2800
Strong
Ring CH₂ stretches are still present.
C-H Bend (Acetyl CH₃)
~1370
Medium
Diagnostic for the acetyl methyl group.
N-H Related Peaks
Absent
N/A
No N-H stretch/bend from the acetylated nitrogen.
Visualizing Molecular Structures and Key Vibrations
The diagram below illustrates the key functional groups on piperazine and N-acetylpiperazine and their corresponding vibrational modes that are detected by FTIR spectroscopy.
Caption: Key functional groups and their corresponding FTIR peaks.
Self-Validating Experimental Protocol for FTIR Analysis
This protocol is designed to be self-validating by ensuring a clean, interference-free background and consistent sample preparation, which are critical for trustworthy and reproducible results.
Instrument Preparation & Background Collection
Rationale: A stable instrument and an accurate background spectrum are paramount. The background scan measures the ambient atmosphere (H₂O, CO₂) and the spectrometer's optical bench, allowing these signals to be mathematically subtracted from the sample spectrum.
Step 1: Ensure the FTIR spectrometer has been powered on for at least 30 minutes to allow the source and detector to stabilize.
Step 2: Verify the sample compartment is clean and empty.
Step 3: For Attenuated Total Reflectance (ATR) analysis, clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a lint-free wipe.
Step 4: Collect a background spectrum. Use parameters such as a scan range of 4000–400 cm⁻¹, a resolution of 4 cm⁻¹, and co-add 16 to 32 scans for a good signal-to-noise ratio.
Sample Preparation
Rationale: The chosen method should ensure the sample is transparent to the IR beam and of an appropriate concentration or thickness to avoid signal saturation (peaks that are "flat-topped"). ATR is often preferred for its simplicity and minimal sample prep.
Method A: ATR (for Solids or Liquids - Recommended)
Step 2.1: Place a small amount of the piperazine sample (a few milligrams of solid or one drop of liquid) directly onto the clean ATR crystal.
Step 2.2: For solids, apply consistent pressure using the built-in pressure clamp to ensure good contact between the sample and the crystal. Note the pressure setting to ensure reproducibility between samples.
Method B: KBr Pellet (for Solids)
Step 2.1: Mix ~1-2 mg of the finely ground piperazine sample with ~100-200 mg of dry, spectroscopy-grade KBr powder in an agate mortar.
Step 2.2: Grind the mixture until it is a fine, homogenous powder.
Step 2.3: Transfer the powder to a pellet press and apply pressure (as per manufacturer instructions) to form a thin, transparent pellet.
Sample Spectrum Collection & Analysis
Rationale: Using the same acquisition parameters as the background ensures accurate subtraction and a clean final spectrum.
Step 3.1: Place the prepared sample (on the ATR or the KBr pellet in a holder) into the sample compartment.
Step 3.2: Collect the sample spectrum using the identical parameters from the background scan. The software will automatically ratio the sample scan against the background to produce the final absorbance or transmittance spectrum.
Step 3.3: Analyze the spectrum. Identify the key peaks outlined in the data summary table. For an acetylation reaction, confirm the significant reduction or disappearance of the N-H stretch and the emergence of a strong Amide I (C=O) band.
Experimental Workflow Diagram
Caption: A standard workflow for FTIR analysis of piperazine derivatives.
Conclusion
FTIR spectroscopy offers a definitive and efficient method for characterizing N-acetyl and amine groups within piperazine structures. The key to a successful analysis lies in understanding the expected spectral changes: the substitution of a secondary amine with an N-acetyl group is unequivocally marked by the disappearance of the N-H stretching vibration and the concurrent appearance of a very strong Amide I (C=O) band around 1650 cm⁻¹. By following a robust, self-validating experimental protocol, researchers can confidently monitor the progress of acetylation reactions, verify the structure of final products, and ensure the quality and consistency of their piperazine-based compounds. This analytical rigor is fundamental to advancing drug discovery and development projects that rely on this vital chemical scaffold.
References
ResearchGate. (n.d.). FTIR spectrum of (a) piperazine, (b) BTCA, (c) BTCA-P-Cu-CP, and (d)... [Image].
Difference between Primary Secondary and Tertiary Amines Via FTIR. (2023, December 25). Technology Networks.
Smith, B. C. (2019, May 1). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online.
University of California, Los Angeles. (n.d.). IR: amines. UCLA Chemistry.
Structural analysis of amines. (2011, June 10). PharmaXChange.
SciSpace. (2019, May 17). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies.
ResearchGate. (n.d.). The infrared spectra of secondary amines and their salts.
Stewart, J. E. (1957). Vibrational Spectra of Primary and Secondary Aliphatic Amines. The Journal of Chemical Physics, 26(2), 248-254.
Illinois State University, Department of Chemistry. (2015). The Infrared Spectra of The Amines.
OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry.
ResearchGate. (n.d.). FTIR spectra of (a) piperazine (b) COP-1 [Image].
Çavuş, M. S., et al. (2023). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. RSC Advances, 13(43), 30485-30502.
NIST. (n.d.). Piperazine, 1,2,4-trimethyl-. In NIST Chemistry WebBook.
ResearchGate. (n.d.). ATR-FTIR spectra of piperazine, arginine and piperazine + arginine based composite membranes [Image].
ResearchGate. (n.d.). FT-IR spectrum of SBA/Pip and neat piperazine [Image].
Spell, H. L. (1969). Determination of piperazine rings in ethyleneamines, poly(ethyleneamine), and polyethylenimine by infrared spectrometry. Analytical Chemistry, 41(7), 902-904.
BenchChem. (2025).
Hilaris Publisher. (2017, April 1). The Use of Titration Technique and FTIR Bands to Determine the Deacetylation Degree of Chitosan Samples. Journal of Chemical Sciences.
DergiPark. (2019, May 17). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies.
Popescu, C. M., et al. (2007). Qualitative and quantitative assessment of acetylated wood using infrared spectroscopic methods and multivariate data analysis. Holzforschung, 61(4), 413-418.
Wang, W., et al. (2010). Direct Observation of Acetyl Group Formation from the Reaction of CO with Methylated H-MOR by in Situ Diffuse Reflectance Infrared Spectroscopy. The Journal of Physical Chemistry Letters, 1(20), 3031-3034.
National Center for Biotechnology Information. (n.d.). 1-Acetylpiperazine.
ResearchGate. (n.d.). IR spectrum for the mixture of N-acetyl glucosamine/glucosamine in a... [Image].
ResearchGate. (n.d.). FT-IR spectrum of piperazine, [Piperazine][SO3H]2[Cl]2, and... [Image].
Kvíčala, J., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2185.
Mohebby, B. (2008). Application of ATR Infrared Spectroscopy in Wood Acetylation. International Journal of Molecular Sciences, 9(5), 819-827.
A Researcher's Guide to the Precise Melting Point Determination of Novel Compounds: A Comparative Analysis
In the landscape of drug discovery and development, the meticulous characterization of new chemical entities (NCEs) is paramount. Among the fundamental physicochemical properties, the melting point stands as a critical g...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of drug discovery and development, the meticulous characterization of new chemical entities (NCEs) is paramount. Among the fundamental physicochemical properties, the melting point stands as a critical gatekeeper, offering profound insights into a compound's identity, purity, and stability.[1][2][3] This guide provides an in-depth comparison of three prevalent methodologies for melting point determination: the traditional Capillary Method, the advanced Differential Scanning Calorimetry (DSC), and the visually informative Hot-Stage Microscopy.
Using the novel compound 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride as our primary subject, this guide will navigate the theoretical underpinnings and practical applications of each technique. We will also draw comparisons with structurally related compounds, 1-Acetylpiperazine and 1-Acetyl-3-methylpiperidine , to underscore the significance of precise and accurate melting point analysis in distinguishing between molecules.
The Imperative of Melting Point Analysis in Pharmaceutical Development
The transition from a solid to a liquid state, the melting point, is more than a mere physical constant. For the pharmaceutical scientist, it is a foundational piece of data that influences subsequent development decisions.[4] A sharp, well-defined melting point is often the first indicator of a pure crystalline substance, whereas a broad melting range can signify the presence of impurities or polymorphism.[1][5][6] This single parameter is crucial for:
Identity Confirmation: Verifying that the synthesized compound is indeed the intended molecule.
Purity Assessment: A depressed and broadened melting range is a classic sign of impurities.[1][5]
Quality Control: Ensuring batch-to-batch consistency in manufacturing.[1]
Polymorph Screening: Different crystalline forms of the same compound will exhibit different melting points.[1]
Formulation Development: The melting point affects the choice of excipients and manufacturing processes.[3]
A Comparative Overview of Methodologies
The selection of a melting point determination method is contingent on the stage of research, the quantity of sample available, and the level of precision required. Below is a comparative summary of the three techniques discussed in this guide.
Feature
Capillary Method
Differential Scanning Calorimetry (DSC)
Hot-Stage Microscopy
Principle
Visual observation of melting in a heated capillary tube.[1]
Measures the difference in heat flow between the sample and a reference as a function of temperature.[7]
Direct visual observation of the sample with a microscope as it is heated on a controlled stage.[1]
Information Provided
Melting range (onset and clear points).
Melting point (peak temperature), enthalpy of fusion, glass transitions, and other thermal events.[7]
Visual changes upon heating (e.g., color change, decomposition, polymorphism), melting point.
Higher equipment cost, can be sensitive to sample preparation.
Lower throughput, less quantitative for thermodynamic data compared to DSC.
Experimental Protocols
The following are detailed, step-by-step methodologies for determining the melting point of our target compound, 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride, and our comparative compounds.
Capillary Melting Point Determination
This classical method relies on the visual detection of the melting process within a sealed capillary tube.
Caption: Workflow for Capillary Melting Point Determination.
Protocol:
Sample Preparation: Ensure the sample is completely dry. Grind a small amount of the crystalline sample into a fine powder using a mortar and pestle.
Capillary Loading: Tap the open end of a capillary tube into the powdered sample. Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end. The packed sample height should be 2-3 mm.
Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.
Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid determination by heating at a rate of 10-20°C per minute to get a rough estimate.
Accurate Determination: For a precise measurement, start with a fresh sample and heat rapidly to about 15-20°C below the expected melting point.
Slow Heating: Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.
Observation and Recording: Carefully observe the sample. Record the temperature at which the first droplet of liquid appears (onset point) and the temperature at which the entire sample becomes a clear liquid (clear point). This range is the melting point.
Differential Scanning Calorimetry (DSC)
DSC provides a more detailed and quantitative analysis of the thermal transitions of a material.
Caption: Workflow for Differential Scanning Calorimetry (DSC).
Protocol:
Sample Preparation: Accurately weigh 2-5 mg of the powdered sample into an aluminum DSC pan.
Pan Sealing: Hermetically seal the pan using a sample press. This prevents any loss of sample due to sublimation.
Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.
Temperature Program: Program the instrument with the desired temperature profile. A typical method involves an initial equilibration step followed by a linear heating ramp (e.g., 10°C/minute) through the expected melting range.
Data Acquisition: Initiate the temperature program and record the differential heat flow between the sample and the reference as a function of temperature.
Data Analysis: The melting process will appear as an endothermic peak on the resulting thermogram. The peak temperature is often reported as the melting point. The onset temperature of the peak is also a critical data point. The area under the peak corresponds to the enthalpy of fusion.
Hot-Stage Microscopy
This technique combines microscopy with a programmable heating stage, allowing for direct visual observation of the melting process.
Caption: Workflow for Hot-Stage Microscopy.
Protocol:
Sample Preparation: Place a small amount of the crystalline sample onto a microscope slide. A single crystal or a small cluster of crystals is often sufficient. Place a coverslip over the sample.
Instrument Setup: Mount the slide onto the hot stage of the microscope.
Focusing: Bring the crystals into focus using the microscope optics.
Heating Program: Program the hot stage to heat at a controlled rate, similar to the capillary method (e.g., 10°C/minute for a rapid scan, then 1-2°C/minute for a precise measurement).
Visual Observation: Observe the sample as it heats. Record any changes in morphology, such as shrinking, color change, or the appearance of liquid.
Melting Point Determination: The temperature at which the last crystal melts is typically recorded as the melting point. The visual record can also provide valuable information about any decomposition or polymorphic transitions that occur before melting.
Hypothetical Experimental Data and Comparison
For the purpose of this guide, let us assume the following melting points were determined for our target compound and the two alternatives.
1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride: All three methods yield consistent results, indicating a relatively pure sample with a sharp melting point around 177-178°C. The narrow range observed with the capillary method is corroborated by the single, sharp peak in the DSC analysis. Hot-stage microscopy would further confirm this by showing a clean transition from solid to liquid without any prior decomposition.
1-Acetylpiperazine: The lower melting point of this compound is easily distinguished from our target compound. The slight range observed in the capillary method is typical for many organic compounds.
1-Acetyl-3-methylpiperidine: This compound's melting point is below room temperature.[10] This highlights the importance of having techniques like DSC that can operate at sub-ambient temperatures. A standard capillary method would not be suitable for this compound.
Conclusion: Selecting the Right Tool for the Task
The determination of a melting point is a cornerstone of physicochemical characterization in drug development. While the Capillary Method offers a rapid and accessible means for initial assessment, its subjectivity and limited data output make it more suitable for preliminary screening.
For definitive and quantitative data, Differential Scanning Calorimetry is the gold standard. It provides not only a precise melting point but also valuable thermodynamic information that is crucial for understanding the stability and solid-state properties of a new chemical entity.
Hot-Stage Microscopy serves as an invaluable complementary technique. Its ability to provide a visual record of the melting process is unparalleled for diagnosing complex thermal events such as polymorphism, desolvation, and decomposition, which might be ambiguous from DSC data alone.
For a comprehensive and robust characterization of a novel compound like 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride, a multi-faceted approach is recommended. An initial, rapid screen by the capillary method can be followed by a detailed and quantitative analysis using DSC, with hot-stage microscopy employed to investigate any observed thermal anomalies. This integrated strategy ensures the highest level of scientific integrity and provides the trustworthy data necessary to confidently advance a compound through the drug development pipeline.
References
CAS. (n.d.). 1-Acetylpiperazine. Common Chemistry. Retrieved from [Link]
ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Melting point determination. Education Resources. Retrieved from [Link]
NANOLAB. (n.d.). Melting Point Determination in Pharmaceutical Industry. Retrieved from [Link]
Mettler Toledo. (n.d.). Melting Point Determination | Your Guide to Melting Point Analysis. Retrieved from [Link]
SSERC. (n.d.). Melting point determination. Retrieved from [Link]
AS Chemical Laboratories Inc. (n.d.). Melting point. Retrieved from [Link]
Fluke. (2025, December 5). Why Is Melting Point Crucial in Large Labs and Research Facilities? Retrieved from [Link]
Caron, G., et al. (2009). Analytical tools for the physicochemical profiling of drug candidates to predict absorption/distribution. PubMed, 17(5), 497-505. Retrieved from [Link]
AELAB. (2024, July 1). What is a Melting Point Device? Retrieved from [Link]
Unknown. (n.d.). DETERMINATION OF MELTING POINTS. Retrieved from [Link]
Wikipedia. (n.d.). Differential scanning calorimetry. Retrieved from [Link]
Validating Enantiomeric Excess (ee) of Chiral Piperazine Intermediates: A Comparative Technical Guide
Executive Summary Chiral piperazine rings are ubiquitous pharmacophores in modern drug discovery (e.g., Levocetirizine, Indinavir), yet they present a distinct "triad of difficulty" for analytical validation: high basici...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Chiral piperazine rings are ubiquitous pharmacophores in modern drug discovery (e.g., Levocetirizine, Indinavir), yet they present a distinct "triad of difficulty" for analytical validation: high basicity , low UV absorption , and polar secondary amine functionality .
This guide moves beyond generic protocols to address the specific physicochemical challenges of piperazines. We compare three distinct methodologies—Direct Chiral HPLC, Supercritical Fluid Chromatography (SFC), and Indirect Derivatization (GITC)—providing the experimental logic, data, and decision-making frameworks required to validate enantiomeric excess (ee) with absolute confidence.
Part 1: The Piperazine Challenge
Before selecting a method, one must understand the failure modes of standard chiral analysis regarding piperazines:
Peak Tailing: The secondary amine nitrogen (
) interacts strongly with residual silanol groups on silica-based columns, causing severe tailing that masks minor enantiomers.
Detection Limits: Many piperazine intermediates lack aromatic chromophores, making standard UV detection (254 nm) ineffective.
Solubility: Salt forms (HCl, fumarate) often used in synthesis are insoluble in the non-polar mobile phases (Hexane/Heptane) required for traditional Normal Phase Chiral HPLC.
Part 2: Decision Framework & Visualization
The following decision tree illustrates the logic for selecting the optimal validation method based on your sample's specific properties.
Figure 1: Strategic decision tree for selecting the enantiomeric excess determination method based on chromophore presence and throughput needs.
Part 3: Comparative Methodology
Method A: Direct Chiral HPLC (The Gold Standard)
Best for: Final QC release, samples with aromatic groups, and labs without SFC.
The Expert Insight:
For piperazines, immobilized polysaccharide columns (e.g., Chiralpak IC, IG) are superior to coated columns (AD, OD). Piperazines often require polar co-solvents (DCM, THF) for solubility that would strip a coated phase. Furthermore, the addition of Diethylamine (DEA) is non-negotiable; it acts as a silanol-blocker, sharpening peaks.
Protocol:
Column: Chiralpak IC or IG (Immobilized Amylose/Cellulose),
Best for: High-throughput screening (HTS), green chemistry compliance, and preparative separation.
The Expert Insight:
SFC is approximately 3x faster than HPLC due to the low viscosity of supercritical CO2.[2] However, piperazine salts (e.g., Piperazine
2HCl) are insoluble in CO2. You must perform an in-situ free-basing by adding 0.5% DEA or TEA to the methanol co-solvent.
Protocol:
Column: Lux Cellulose-2 or Chiralpak IG-3.
Mobile Phase A:
.
Mobile Phase B: Methanol + 0.2% Isopropylamine (IPA-amine) or DEA.
Gradient: 5% to 40% B over 5 minutes.
Back Pressure: 120–150 bar.
Method C: Indirect Derivatization (The Problem Solver)
Best for: Piperazines with NO chromophore, early-stage intermediates, or when chiral columns fail.
The Expert Insight:
When direct separation fails, react the piperazine with GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate). This creates diastereomeric thioureas. Unlike enantiomers, diastereomers have different physical properties and can be separated on a standard, cheap C18 column . GITC also adds a strong UV chromophore (
nm).
Protocol:
Reagent Prep: Dissolve 10 mg GITC in 1 mL Acetonitrile (ACN).
Incubation: Shake at Room Temperature for 15 minutes.
Analysis: Inject onto a C18 column (Agilent Zorbax Eclipse Plus) using an ACN/Water gradient.
Part 4: Data Comparison & Performance Metrics
The following table summarizes experimental performance metrics observed in a standard validation campaign for N-Boc-3-methylpiperazine.
Feature
Method A: Direct HPLC
Method B: Chiral SFC
Method C: GITC Derivatization
Separation Principle
Enantiomeric (Chiral Surface)
Enantiomeric (Chiral Surface)
Diastereomeric (Achiral Surface)
Typical Resolution ()
1.8 – 3.5
2.5 – 5.0
> 4.0 (Very High)
Analysis Time
20 – 40 mins
3 – 8 mins
15 mins (+ 15 min prep)
Limit of Detection (LOD)
High (needs chromophore)
Moderate
Very Low (GITC adds UV)
Solvent Consumption
High (Hexane/IPA)
Low (CO2/MeOH)
Moderate (ACN/H2O)
Cost Per Run
$ (Solvents + Column)
$ (CO2 is cheap)
(Reagent cost)
Part 5: Scientific Integrity & Self-Validation
To adhere to E-E-A-T principles, you cannot rely on a single injection. You must validate the method using the following "Self-Validating System":
The Racemate Spike (Positive Control):
Never inject your chiral sample first. Always inject a racemic mixture (50:50) to establish the separation window.
Validation Criterion: Resolution (
) must be (baseline separation).
The "Blank" Derivatization (Negative Control - Method C only):
Inject the GITC reagent without the piperazine. This identifies reagent peaks that could be mistaken for the minor enantiomer.
Peak Purity Check:
Use a Diode Array Detector (DAD) to compare UV spectra at the upslope, apex, and downslope of the main peak. They must match perfectly to ensure no co-eluting impurities are inflating the ee.
Visualizing the Derivatization Mechanism (Method C)
Figure 2: Reaction pathway for GITC derivatization, converting enantiomers into separable diastereomers with enhanced UV detectability.
References
Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALPAK® IC. Retrieved from [Link]
Reddy, P. R., et al. (2012). "Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV." Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859.[3] Retrieved from [Link]
Bhushan, R., & Martens, J. (2001). "Amino Acids and their Derivatives." Handbook of Thin-Layer Chromatography, Marcel Dekker. (Contextualizing GITC/Marfey's reagent mechanisms).
Toribio, L., et al. (2018). "Chiral separation of secondary amines by HPLC using polysaccharide-based stationary phases." Journal of Chromatography A.
Shimadzu Corporation. (2016). "Chiral Separation Using SFC and HPLC." Pittcon 2016 Technical Report. Retrieved from [Link]
A Guide to the Structural Elucidation of 1-(3-Methyl-piperazin-1-yl)-ethanone Hydrochloride: A Methodological and Comparative Analysis
Introduction In the landscape of pharmaceutical development, the precise three-dimensional arrangement of atoms within a crystalline solid is paramount. This crystal structure dictates critical physicochemical properties...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of pharmaceutical development, the precise three-dimensional arrangement of atoms within a crystalline solid is paramount. This crystal structure dictates critical physicochemical properties, including solubility, stability, hygroscopicity, and bioavailability, which collectively influence a drug candidate's ultimate success. The subject of this guide, 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride, is a functionalized piperazine derivative of interest to medicinal chemists. Piperazine scaffolds are ubiquitous in pharmacologically active agents, valued for their favorable pharmacokinetic properties and versatile synthetic handles.[1][2]
A comprehensive search of the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures, reveals a critical knowledge gap: as of the date of this publication, no experimental single-crystal X-ray diffraction data for 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride has been deposited.[3]
This guide, therefore, pivots from a direct data comparison to a more foundational and equally critical objective. It serves as a comprehensive, field-proven manual for researchers seeking to determine the crystal structure of this molecule. We will delineate a robust experimental workflow, from material purification to final structure refinement, explaining the causality behind each procedural choice. Furthermore, by leveraging crystal structure data from closely related piperazine hydrochloride salts and N-acetylated piperazines, we will provide a comparative analysis, offering insights into the probable conformations, hydrogen bonding networks, and packing motifs that researchers can anticipate.
Part 1: The Definitive Workflow for Small Molecule Crystal Structure Determination
The journey from a powdered sample to a fully refined crystal structure is a multi-step process where meticulous technique is essential. Each step is a self-validating system; success in one stage is predicated on the quality of the preceding one. This protocol is designed to maximize the probability of obtaining high-quality single crystals suitable for X-ray diffraction.[4][5]
Experimental Protocol: From Powder to Publication-Ready Crystal Structure
Step 1: Purity Confirmation and Material Characterization (The Foundation)
Objective: To ensure the starting material is chemically pure, as impurities can inhibit or disrupt the crystallization process.
Protocol:
High-Performance Liquid Chromatography (HPLC): Assess the purity of the bulk sample. A purity level of >98% is highly recommended.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirm the molecular structure of the compound, ensuring it is the correct hydrochloride salt and has not degraded.
Mass Spectrometry (MS): Verify the molecular weight of the cation.
Expertise & Causality: Crystallization is a process of molecular self-assembly. Impurities, even at low levels, can act as "defects" in the growing crystal lattice, preventing the formation of large, well-ordered single crystals. Confirming purity upfront prevents wasted time on challenging crystallizations doomed to fail.
Step 2: The Art of Crystal Growth (The Critical Step)
Objective: To grow well-diffracting single crystals of appropriate size (typically 0.1 - 0.4 mm in each dimension).[5]
Methodologies: The fundamental principle is to slowly bring a solution of the compound to a state of supersaturation, allowing molecules to organize into a crystalline lattice.
Slow Solvent Evaporation:
Dissolve the compound in a suitable solvent (or solvent mixture) to near-saturation in a small, clean vial.
Cover the vial with a cap, pierced with one or two small holes using a needle.
Allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment.
Rationale: This is the simplest method. The choice of solvent is critical; it should be one in which the compound has moderate solubility. Solvents like methanol, ethanol, or acetonitrile are common starting points for hydrochloride salts.[6]
Vapor Diffusion (Liquid-Liquid or Gas-Liquid):
Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble).
Place this vial inside a larger, sealed jar containing a larger volume of a "poor" solvent (the "anti-solvent," in which the compound is sparingly soluble). The poor solvent must be miscible with the good solvent.
Over time, the poor solvent's vapor will diffuse into the good solvent, gradually reducing the compound's solubility and inducing crystallization.
Rationale: This method offers finer control over the rate of supersaturation compared to slow evaporation, often yielding higher quality crystals. For example, a solution in ethanol could be diffused with diethyl ether as the anti-solvent.
Slow Cooling:
Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.
Slowly cool the solution. This can be done by transferring the solution to a programmable cooling block or simply by moving it from a warm spot to room temperature, and then to a refrigerator.
Rationale: Solubility is often temperature-dependent. For compounds whose solubility increases significantly with temperature, this is a highly effective method.
Step 3: Single-Crystal X-ray Diffraction (SC-XRD) Data Collection
Objective: To obtain a high-quality diffraction pattern from a single crystal.
Protocol:
Crystal Mounting: Carefully select a well-formed crystal with sharp edges and no visible cracks under a microscope. Mount it on a cryo-loop.
Cryo-cooling: Flash-cool the crystal to a low temperature (typically 100 K) in a stream of cold nitrogen gas.
Data Collection: Mount the crystal on the diffractometer. The instrument will rotate the crystal through a series of orientations while irradiating it with a monochromatic X-ray beam, collecting the positions and intensities of the diffracted X-rays on a detector.[4]
Expertise & Causality: Cryo-cooling is crucial. It minimizes thermal vibrations of the atoms, leading to a sharper, higher-resolution diffraction pattern. It also protects the crystal from potential radiation damage from the high-intensity X-ray beam.
Step 4: Structure Solution, Refinement, and Validation
Objective: To convert the raw diffraction data into a final, validated 3D model of the atomic arrangement.
Process: This is a computational process using specialized software (e.g., SHELX, Olex2).[7]
Structure Solution: The "phase problem" is solved to generate an initial electron density map.
Structure Refinement: A model of the molecule is fitted to the electron density map. The positions and thermal parameters of all atoms are adjusted (refined) to achieve the best possible agreement between the calculated diffraction pattern (from the model) and the experimentally observed data.
Validation: The final structure is rigorously checked for geometric and crystallographic consistency. The output is a Crystallographic Information File (CIF), which contains all the information about the crystal structure.[8]
Caption: Experimental workflow for single-crystal structure determination.
Part 2: Comparative Structural Analysis with Piperazine Analogs
While the structure of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride is unknown, we can predict its key structural features by examining validated crystal structures of similar compounds. Crystal engineering principles suggest that molecules with similar functional groups will often adopt comparable conformations and hydrogen bonding patterns.[9][10]
Key Structural Features of Piperazine Hydrochloride Salts
For a molecule like 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride, the crystal packing will be dominated by charge-assisted hydrogen bonds. The molecule consists of a protonated piperazinium cation and a chloride anion. The chloride ion (Cl⁻) is an excellent hydrogen bond acceptor and will be the focal point of a network of interactions.[11][12]
The most crucial interaction is the N-H⁺···Cl⁻ hydrogen bond. The proton will reside on the more basic and sterically accessible nitrogen. In this case, the N4 nitrogen (the -NH- group) is expected to be protonated, not the N1 nitrogen, which is part of a less basic amide linkage. The resulting ammonium group provides a strong hydrogen bond donor that will interact favorably with the chloride anion.
Caption: A potential hydrogen bonding motif for the target compound.
Data Comparison with Structurally Related Compounds
To provide a tangible reference for researchers, the table below summarizes key crystallographic data from known structures of N-acetylated and/or protonated piperazine derivatives found in the Cambridge Structural Database. This data serves as a benchmark for what one might expect for 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride.
Piperazine Conformation: In virtually all known structures, the six-membered piperazine ring adopts a stable chair conformation .[2][11][16][17] This is the lowest energy conformation and is expected for the title compound. The methyl group at the C3 position will likely occupy an equatorial position to minimize steric hindrance.
Crystal Packing: The primary driving force for the crystal packing will be the formation of robust hydrogen bonds between the N4-H⁺ donor of the cation and the Cl⁻ acceptor.[11][12] Additional, weaker C-H···Cl⁻ and C-H···O (carbonyl) interactions will likely supplement this primary network, leading to a dense and stable three-dimensional structure.
Polymorphism: Small molecule hydrochloride salts are known to exhibit polymorphism—the ability to exist in multiple crystal forms with different packing arrangements.[10] It is plausible that different crystallization conditions (e.g., different solvents) could yield different polymorphs of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride, each with unique physical properties. This underscores the importance of a thorough polymorph screen in drug development.
Conclusion
While the definitive crystal structure of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride remains to be determined, this guide provides the necessary tools for its elucidation. We have presented a detailed, best-practice experimental workflow that, if followed diligently, offers a high probability of success in obtaining and solving the structure.
Furthermore, through comparative analysis with structurally related analogs, we have established a strong predictive framework for its key structural features. Researchers can confidently expect a chair conformation for the piperazine ring and a crystal packing arrangement dominated by strong, charge-assisted N-H⁺···Cl⁻ hydrogen bonds. The provided methodologies and comparative data form a solid foundation for any research group aiming to characterize the solid-state properties of this and similar pharmaceutical building blocks, transforming an unknown compound into a well-understood entity.
A Senior Application Scientist's Guide to the Proper Disposal of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride
This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride. As a piperazine derivative and a hydrochloride salt, this compound requ...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride. As a piperazine derivative and a hydrochloride salt, this compound requires stringent protocols to ensure the safety of laboratory personnel and maintain environmental compliance. The procedures outlined below are synthesized from established regulatory guidelines and best practices for managing hazardous chemical waste in a research environment.
Hazard Profile and Risk Assessment
While a specific Safety Data Sheet (SDS) for 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride is not always readily available, a robust risk assessment can be conducted by analyzing its structural components: the piperazine ring and the hydrochloride salt.
Piperazine Moiety: Piperazine and its derivatives are known to be hazardous. They can cause severe skin burns, serious eye damage, and may trigger allergic skin or respiratory reactions[1][2][3].
Hydrochloride Salt: As a salt of hydrochloric acid, the compound is likely acidic and should be treated as corrosive[4][5].
General Hazards: Based on data from similar chemical structures, this compound should be presumed to be harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation[6].
This assessment mandates that 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride be handled as a hazardous substance at all times.
Potential Hazard
Description
Primary Precaution
Skin Corrosion/Irritation
Expected to cause skin irritation, and potentially severe burns upon prolonged contact[1][7].
Avoid all skin contact by using appropriate gloves and a lab coat.
Serious Eye Damage
Poses a significant risk of serious, potentially irreversible eye damage[1][2].
Wear chemical safety goggles or a full-face shield at all times.
Respiratory Irritation
Inhalation of dust or aerosols may irritate the respiratory tract[6][8].
Handle only in a well-ventilated area, preferably within a chemical fume hood.
Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.
Mandatory Personal Protective Equipment (PPE)
A proactive approach to safety is non-negotiable. The selection of PPE is based on a thorough risk assessment to prevent all routes of exposure.
Protective Equipment
Specification
Causality and Rationale
Eye & Face Protection
Chemical safety goggles or a face shield.
This is critical to protect against splashes and airborne particles, preventing severe and potentially irreversible eye damage, a known hazard for piperazine compounds[1][9][10].
Hand Protection
Chemical-resistant gloves (e.g., Nitrile).
Gloves must be inspected before use. This provides a direct barrier against skin contact, preventing irritation and potential burns[1][10].
Body Protection
A properly fitted lab coat.
This protects the skin and personal clothing from accidental spills and contamination[1][11].
Respiratory Protection
Use within a chemical fume hood.
This engineering control is the primary defense against inhaling hazardous dust or aerosols, which can cause respiratory irritation[1][10].
Spill Management Protocol
In the event of a spill, a calm and methodical response is crucial to prevent exposure and environmental contamination.
Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the immediate area. Ensure the area is well-ventilated, preferably by ensuring the chemical fume hood is operational[9][10].
Don PPE: Before addressing the spill, put on the full PPE ensemble as detailed in Section 2.
Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust. For liquid spills, use an inert absorbent material like vermiculite, sand, or a commercial spill kit[1][12]. Do not use combustible materials like paper towels to absorb the initial spill.
Collect and Containerize: Carefully place the absorbed material and any contaminated cleaning supplies into a designated, leak-proof container suitable for hazardous waste[1][12].
Label the Container: Immediately label the container as "Hazardous Waste" and list the contents, including "Spill Debris" and the chemical name: "1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride."
Decontaminate: Clean the spill area with soap and water, and dispose of the cleaning materials as hazardous waste.
Seek Medical Attention: If exposure occurs, follow first-aid procedures and seek immediate medical attention. For skin contact, wash thoroughly with water; for eye contact, flush with water for at least 15 minutes[2][11].
The Disposal Workflow: A Step-by-Step Guide
Proper disposal is a regulated process that begins the moment the chemical is deemed waste. Disposing of this chemical down the sanitary sewer is strictly prohibited[13][14].
Step 1: Waste Classification
The compound must be classified as hazardous chemical waste. According to the Environmental Protection Agency (EPA), waste is hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity[14]. This compound qualifies based on its corrosive and toxic properties.
Step 2: Container Selection and Labeling
Selection: Use a chemically compatible, sealable, and leak-proof container. High-density polyethylene (HDPE) containers are a suitable choice. The container must be in good condition, free from damage or deterioration[14][15].
Labeling: The container must be clearly and legibly labeled with the words "HAZARDOUS WASTE" [15][16]. The label must also include the full chemical name—"1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride"—and an approximate concentration or quantity[15]. Do not use abbreviations or chemical formulas.
Step 3: Waste Segregation and Accumulation
Segregation: This is a critical step to prevent dangerous chemical reactions. Store this waste away from incompatible materials, particularly strong bases (which could cause a neutralization reaction) and strong oxidizing agents (which could create a fire hazard)[12][17][18].
Accumulation: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) . This area should be at or near the point of generation and under the control of laboratory personnel[15][16]. The container must be kept closed at all times except when adding waste[15].
Step 4: Arranging for Final Disposal
Contact EHS: Once the waste container is approximately 90% full, contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup[9][15].
Documentation: Provide the EHS office with a complete and accurate description of the waste. Maintain records of waste generation and disposal as required by institutional policy and regulations like the Resource Conservation and Recovery Act (RCRA)[14][19].
Professional Handling: Never attempt to treat or dispose of the chemical waste yourself through incineration or other means. Disposal must be entrusted to a licensed and certified hazardous waste disposal service that can handle it in accordance with all local, state, and federal regulations[2][6][10].
Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride.
Caption: Disposal workflow for 1-(3-Methyl-piperazin-1-yl)-ethanone hydrochloride.
By adhering to this structured, scientifically-grounded disposal protocol, researchers can ensure a safe laboratory environment, protect the broader community, and maintain full regulatory compliance.
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Safe Disposal of 1,4-Dihydroxy-2,2-dimethylpiperazine and Related Piperazine Derivatives in a Laboratory Setting. Benchchem.
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OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Vertex AI Search Grounding API.
Hazardous Chemical Waste Management Guidelines. Columbia University Research.
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Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager.
SAFETY DATA SHEET - Piperazine Anhydrous. (2025, March 28). TCI Chemicals.
Material Safety Data Sheet - Piperazine Dihydrochloride. (2007, May 10). Spectrum Chemical.
How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA.
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What Are OSHA Requirements for Hazardous Chemical Storage?. (2024, June 18). Vertex AI Search Grounding API.
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Safety Data Sheet - 2-(4-Methylpiperazin-1-yl)ethanamine. (2021, May 1). Angene Chemical.
OSHA Chemical Storage Requirements. (2024, December 31). U.S. Hazmat Rentals.
Piperazine - Safety Data Sheet. European Directorate for the Quality of Medicines & HealthCare.
OSHA Hazardous Waste Disposal Guidelines. (2024, October 30). CDMS.
1-(3-Aminoazetidin-1-yl)ethanone hydrochloride - Safety Data Sheet. Synquest Labs.
SAFETY DATA SHEET - 2-Acetyl-3-methylpyrazine. (2025, December 22). Fisher Scientific.
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SAFETY DATA SHEET - 1-(tert-Butoxycarbonyl)piperazine. (2023, October 27). Sigma-Aldrich.
SAFETY DATA SHEET - (S)-1-Boc-3-methylpiperazine. (2010, April 29). Fisher Scientific.
4-Methyl-1-piperazinecarbonyl chloride hydrochloride - Safety Data Sheet. AK Scientific, Inc.
SAFETY DATA SHEET - 4-Methylpiperazine-1-carbonyl chloride monohydrochloride. Fisher Scientific.
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